Tetrahydrocytisine

• CAS: 1017294-60-8

Core Science & Biosynthesis

Mechanistic Divergence at the α4β2 nAChR: A Structural and Functional Analysis of Tetrahydrocytisine

Target Audience: Researchers, Neuropharmacologists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The α4β2 nicotinic acetylcholine receptor (nAChR) is the most abundant heteromeric nAChR subtype in the mammalian central nervous system. It plays a pivotal role in cholinergic signaling, making it a primary therapeutic target for nicotine addiction, depression, and neurodegenerative disorders[1]. (-)-Cytisine, a naturally occurring quinolizidine alkaloid, is a well-characterized partial agonist at this receptor, boasting a low nanomolar binding affinity ( Ki​≈1 nM )[2].

However, structural modifications to the cytisine scaffold drastically alter its pharmacological profile. Tetrahydrocytisine, a synthetic derivative generated by the reduction of cytisine's pyridone ring, exhibits a profound loss of affinity and efficacy[3],[4]. As a Senior Application Scientist overseeing nAChR screening cascades, I have structured this whitepaper to dissect the mechanistic causality behind this divergence. By examining the orthosteric binding interactions and detailing the self-validating experimental workflows used to characterize these ligands, this guide provides actionable insights for rational drug design targeting the α4β2 nAChR.

Structural Pharmacology: Cytisine vs. Tetrahydrocytisine

To understand the mechanism of action, we must first analyze the structural topology of the ligands.

Cytisine’s high affinity is driven by its rigid, tricyclic quinolizidine-like scaffold[5]. It features two critical pharmacophores:

• A secondary amine within a piperidine ring, which is protonated at physiological pH.

• A planar pyridone ring , which is aromatic and acts as a highly effective hydrogen bond acceptor.

Tetrahydrocytisine is synthesized by reducing this pyridone ring, converting it into a saturated piperidone or piperidine derivative[4]. This seemingly simple reduction eliminates the aromaticity and planarity of the ring. From a structural biology perspective, this modification introduces significant conformational flexibility and alters the electron density of the hydrogen bond acceptor, fundamentally changing how the molecule docks into the receptor's orthosteric site.

Mechanistic Divergence at the Orthosteric Binding Site

The α4β2 nAChR binding pocket is located at the interface between the principal (α4) and complementary (β2) subunits. The causality behind tetrahydrocytisine's reduced affinity lies in the disruption of a highly specific intermolecular network[1].

When cytisine binds, its protonated secondary amine forms a strong cation-π interaction with a highly conserved tryptophan residue (Trp149, often referred to as TrpB) on the principal α4 subunit[1]. Simultaneously, the planar pyridone ring projects toward the complementary β2 subunit, where its oxygen atom acts as a strong hydrogen bond acceptor, interacting with the backbone amide of a leucine residue (Leu119, or LeuE)[1].

When evaluating tetrahydrocytisine , the cation-π interaction with Trp149 is generally maintained. However, the reduction of the pyridone ring destroys the molecule's planarity. The saturated ring is bulkier and highly flexible, leading to a steric clash and a severe misalignment of the hydrogen bond acceptor. Consequently, the critical hydrogen bond with Leu119 is either drastically weakened or entirely abolished. This loss of binding enthalpy, combined with the entropic penalty of restricting a flexible saturated ring, results in a ~170-fold decrease in binding affinity[3].

Fig 1. Comparative binding interactions of Cytisine vs. Tetrahydrocytisine at the α4β2 site.

Experimental Methodologies: A Self-Validating Protocol System

In drug development, defining a ligand's mechanism requires a self-validating system: we must prove affinity (does it bind?) and efficacy (what does it do once bound?). Below are the field-proven protocols we utilize to characterize compounds like tetrahydrocytisine.

Protocol A: Radioligand Binding Assay (Affinity Determination)

Causality Check: We utilize [3H] epibatidine because it possesses exceptionally high specific activity and selectively labels α4β2 receptors in rat brain homogenates over other subtypes[2]. We pre-treat our glass fiber filters with polyethylenimine (PEI) to neutralize the negative charge of the glass, preventing non-specific binding of our positively charged alkaloid ligands.

• Tissue Preparation: Homogenize rat brain cortices in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes, discard the supernatant, and resuspend the pellet to wash endogenous acetylcholine.

• Incubation: In a 96-well plate, combine 50 µL of [3H] epibatidine (final concentration 0.5 nM), 50 µL of tetrahydrocytisine at varying concentrations ( 10−10 to 10−4 M), and 100 µL of the membrane suspension.

• Equilibration: Incubate the plates at 22°C for exactly 2 hours to ensure thermodynamic equilibrium is reached.

• Filtration: Rapidly terminate the reaction by vacuum filtration through GF/B filters (pre-soaked in 0.5% PEI). Wash three times with ice-cold buffer to remove unbound radioligand.

• Quantification: Extract the filters, add scintillation cocktail, and measure bound radioactivity via a liquid scintillation counter. Calculate the IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

Protocol B: Two-Electrode Voltage-Clamp (TEVC) Electrophysiology

Causality Check: We select Xenopus laevis oocytes over mammalian cell lines for initial functional screening because their large size allows for easy microinjection of precise cRNA ratios (ensuring the correct (α4)2​(β2)3​ or (α4)3​(β2)2​ stoichiometry) and provides a low-noise environment for macroscopic current recording[1].

Fig 2. Step-by-step TEVC electrophysiology workflow for evaluating nAChR functional activity.

• cRNA Injection: Microinject 50 nL of synthesized cRNA encoding human α4 and β2 subunits (1:1 ratio) into the animal pole of defolliculated Xenopus oocytes.

• Expression Incubation: Store oocytes in ND96 buffer supplemented with antibiotics at 18°C for 2 to 5 days to allow for protein translation and membrane trafficking.

• Recording Setup: Impale a single oocyte with two glass microelectrodes (resistance 0.5–2 MΩ) filled with 3M KCl. Voltage-clamp the membrane potential at -70 mV to provide a strong driving force for inward cation currents.

• Ligand Perfusion: Apply a sub-maximal reference dose of Acetylcholine (ACh), followed by a washout period. Subsequently, perfuse tetrahydrocytisine via a gravity-fed system.

• Data Analysis: Record peak inward currents. Normalize the tetrahydrocytisine-induced current to the maximal ACh response to determine relative functional efficacy.

Quantitative Data Analysis

The structural disruption of the pyridone ring directly translates to the quantitative pharmacological profile. As shown in the table below, tetrahydrocytisine suffers a massive penalty in α4β2 affinity compared to cytisine, dropping from ~1.0 nM to ~170 nM[2],[3]. Furthermore, the loss of specific hydrogen bonding renders tetrahydrocytisine functionally inactive as an agonist, shifting its profile toward weak antagonism.

Compound	α4β2 Ki​ (nM)	α3β4 Ki​ (nM)	α7 Ki​ (nM)	Functional Efficacy at α4β2
(-)-Cytisine	~ 1.0	~ 110	> 1,000	Partial Agonist (~10-15% of ACh)
Tetrahydrocytisine	~ 170	~ 385	> 10,000	Minimal / Weak Antagonist
N-Methylcytisine	~ 20	~ 400	> 5,000	Partial Agonist

Data synthesized from standardized radioligand binding assays across multiple validated studies[2],[3],[6].

Conclusion

The evaluation of tetrahydrocytisine serves as a masterclass in structure-activity relationship (SAR) dynamics at the α4β2 nAChR. As demonstrated through rigorous binding and electrophysiological workflows, the planar, aromatic pyridone ring of cytisine is not merely a structural scaffold; it is an active participant in the orthosteric binding event. Reducing this ring to generate tetrahydrocytisine abolishes the critical hydrogen bond with the complementary β2 subunit (Leu119), resulting in a 170-fold loss in affinity and a collapse of agonist efficacy. For drug development professionals, this underscores a fundamental rule: maintaining the geometric integrity of the hydrogen bond acceptor in the cytisine pharmacophore is non-negotiable for high-affinity α4β2 targeting.

References

• Title: Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor Source: PubMed (nih.gov) URL: 1[1]

• Title: Synthesis and Pharmacological Evaluation of Novel 9- and 10- Substituted Cytisine Derivatives - Nicotinic Ligands of Enhanced Subtype Selectivity Source: PMC (nih.gov) URL: 2[2]

• Title: Novel Nicotinic Acetylcholine Receptor Ligands based on Cytisine, Ferruginine, Anatoxin-a and Choline Source: bonndoc (uni-bonn.de) URL: 3[3]

• Title: (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications Source: Chemical Reviews (acs.org) URL: 5[5]

• Title: The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1 Source: PMC (nih.gov) URL: 4[4]

• Title: Recent Developments in Novel Antidepressants Targeting α4β2-Nicotinic Acetylcholine Receptors: Miniperspective Source: PMC (nih.gov) URL: 6[6]

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De Novo Synthesis and Derivatization of Tetrahydrocytisine: A Technical Guide for Advanced nAChR Ligand Development

Introduction & Pharmacological Rationale

Cytisine is a rigid, naturally occurring quinolizidine alkaloid renowned for its high affinity and partial agonism at α4β2 nicotinic acetylcholine receptors (nAChRs)[1]. While natural (-)-cytisine is a well-established therapeutic agent, its rigid bispidine core fundamentally limits the exploration of conformational space within the receptor's binding pocket.

The catalytic reduction of the pyridone ring yields tetrahydrocytisine (1,2,3,4,5,6-hexahydro-1,5-methano-pyrido[1,2-a][1,5]diazocin-8-one), a more flexible analog. This flexibility is not merely a structural curiosity; it allows the molecule to serve as a highly versatile scaffold for novel drug development and as a chiral "sparteine surrogate" in asymmetric synthesis[1][2]. Recent mutagenesis and electrophysiology studies reveal that cytisine and its reduced derivatives engage in a unique secondary cation–π interaction with the TyrC2 residue of the α4β2 receptor, alongside the standard hydrogen bonding with LeuE[3]. Modifying the tetrahydrocytisine scaffold allows researchers to fine-tune these interactions, altering both efficacy and receptor subtype selectivity.

Pharmacodynamic binding model of tetrahydrocytisine derivatives at the α4β2 nAChR.

Synthetic Strategies: Semi-Synthesis vs. De Novo Assembly

The generation of tetrahydrocytisine relies on two distinct paradigms: the semi-synthetic reduction of the natural product, and the total de novo construction of the diazatricyclic skeleton.

Semi-Synthesis via Catalytic Hydrogenation

Historically, (-)-tetrahydrocytisine was prepared by the hydrogenation of natural (-)-cytisine over Pd-charcoal in water at 65 °C[1]. However, modern optimized protocols utilize platinum oxide (PtO 2​ ) in acidic media to achieve quantitative yields[1][2]. Causality of Experimental Choice: Conducting the hydrogenation under acidic conditions (e.g., HCl/MeOH) protonates the basic secondary amine of cytisine. This prevents the premature poisoning of the platinum catalyst by the free amine lone pair and facilitates the complete reduction of the highly stable pyridone aromatic system without cleaving the delicate bridged bicyclic core.

De Novo Total Synthesis of (±)-2,3,4,5-Tetrahydrocytisine

Relying exclusively on natural extraction limits scalability and prevents the synthesis of non-natural enantiomers. To bypass this, Scheiber and Nemes developed a highly efficient de novo synthesis starting from quinolizidine-2,6-dione[4]. Causality of Experimental Choice: The use of a double Mannich condensation with paraformaldehyde and methylamine constructs the complex diazatricyclic skeleton in a single step. This biomimetic α-acylimmonium cyclization strategy avoids the low-yielding, multi-step ring closures typical of older total syntheses, driving the thermodynamically favored formation of the bridged tricyclic system[4].

Divergent synthetic pathways to Tetrahydrocytisine via semi-synthesis and de novo assembly.

Derivatization: N-Alkylation and C(10) Substitution

To thoroughly explore the Structure-Activity Relationship (SAR) of the secondary cation-π interaction[3], derivatives of the core scaffold must be synthesized. N-methyltetrahydrocytisine (a natural trace alkaloid) can be synthesized via Eschweiler-Clarke reductive amination or direct N-methylation using methyl iodide and a base[1]. For C(10) derivatives, cross-coupling strategies (e.g., Negishi or Stille couplings) on halogenated cytisine precursors prior to hydrogenation are required, as the fully reduced ring lacks the necessary electrophilic reactivity for direct functionalization[1][3].

Quantitative Data & Yield Comparisons

Synthesis Route	Starting Material	Key Reagents	Steps	Overall Yield	Stereochemistry
Catalytic Hydrogenation	(-)-Cytisine	H 2​ (atm), PtO 2​ , HCl/MeOH	1	>95%	(-)-(1R,5S,12S)[1][2]
Double Mannich (De Novo)	Quinolizidine-2,6-dione	CH 3​ NH 2​ , (CH 2​ O) n​ , N 2​ H 4​ , KOH	3	~45-50%	(±)-Racemic[4]
N-Methylation	(-)-Tetrahydrocytisine	(CH 2​ O) n​ , NaBH 3​ CN, MeOH	1	88%	(-)-(1R,5S,12S)[1]
C(10)-CF3 Derivatization	10-Bromo-cytisine	CF 3​ Cu, DMF, then H 2​ /PtO 2​	2	35%	(-)-(1R,5S,12S)[3]

Experimental Protocols (Self-Validating Systems)

Protocol A: Semi-Synthesis of (-)-Tetrahydrocytisine Hydrochloride[2]

Self-Validation Metric: The reaction is visually self-indicating; the suspension will transition from brown (PtO 2​ ) to black (active Pt(0)) as the catalyst is reduced, and hydrogen uptake will cease exactly when the theoretical volume is consumed.

• Preparation: Dissolve 1.0 g (5.25 mmol) of natural (-)-cytisine in 30 mL of anhydrous methanol. Add 1.5 equivalents of concentrated HCl to form the hydrochloride salt in situ.

• Catalyst Addition: Add 100 mg of Adams' catalyst (PtO 2​ ) to the solution. (Caution: PtO 2​ can be pyrophoric in the presence of methanol vapors; purge the flask with N 2​ prior to addition).

• Hydrogenation: Evacuate the flask and backfill with H 2​ gas via a balloon (~1 atm). Stir vigorously at room temperature for 24 hours.

• Workup: Filter the black suspension through a tightly packed pad of Celite to remove the pyrophoric catalyst. Wash the pad with 20 mL of hot methanol.

• Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the crude residue from an ethanol/diethyl ether gradient to yield (-)-tetrahydrocytisine hydrochloride as highly pure white needles.

Protocol B: De Novo Double Mannich Condensation[4]

Self-Validation Metric: The successful formation of the tricyclic core is confirmed by the disappearance of the enolizable proton signals in 1 H-NMR and the emergence of the rigid diazatricyclic bridgehead protons.

• Reaction Setup: Dissolve 0.5 g (3.0 mmol) of quinolizidine-2,6-dione and 0.18 g acetic acid in 5 mL of methanol.

• Reagent Addition: Heat the mixture to a gentle reflux. Dropwise, add a mixture of methylamine (0.11 g, 3.0 mmol) and acetic acid (0.18 g) in 3 mL methanol over exactly 6 hours. Simultaneously, add paraformaldehyde (0.2 g, 6.6 mmol) in six equal portions at 1-hour intervals.

  • Causality of Rate: The slow, portion-wise addition is critical. It prevents the rapid polymerization of formaldehyde and keeps the steady-state concentration of the reactive iminium ion low, thereby suppressing intermolecular side reactions and oligomerization.

• Purification: After 6 hours, cool the mixture to room temperature, concentrate in vacuo, and subject the residue to silica gel column chromatography (acetone/methanol 2:3) to isolate the intermediate ketones (3a/3b) in ~57% yield.

• Subsequent Reduction: Subject the purified ketone to a standard Wolff-Kishner reduction (hydrazine hydrate, KOH, diethylene glycol, 190 °C) to seamlessly afford (±)-2,3,4,5-tetrahydrocytisine without damaging the lactam moiety[4].

Conclusion

The synthesis and derivatization of tetrahydrocytisine represent a critical frontier in neuropharmacology. While the catalytic hydrogenation of natural cytisine provides rapid, high-yielding access to the (-)-enantiomer, de novo synthetic routes like the double Mannich condensation unlock the potential for unnatural enantiomers and deep structural modifications. By carefully selecting the synthetic pathway and derivatization strategy, researchers can systematically probe the complex cation-π and hydrogen-bonding networks of the α4β2 nAChR, paving the way for next-generation therapeutics.

References

• [1] (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications. Chemical Reviews.[Link]

• [4] Short synthesis of 2,3,4,5-tetrahydrocytisine. Arkivoc. [Link]

• [2] Solution and solid state characterization of “sparteine surrogate” (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine. Bulgarian Chemical Communications.[Link]

• [3] Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor. Journal of the American Chemical Society.[Link]

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Neuroprotective Pharmacology of Tetrahydrocytisine: A Technical Whitepaper on Nicotinic Receptor Modulation and Cellular Preservation

Executive Summary

Quinolizidine alkaloids (QAs) have garnered significant attention in neuropharmacology due to their structural diversity and complex interactions with the central nervous system 1. Among these, cytisine is well-established as a partial agonist at α4β2 nicotinic acetylcholine receptors (nAChRs) 2. However, its saturated derivative, Tetrahydrocytisine (TH-Cyt) , presents a distinct and highly relevant pharmacological profile. While TH-Cyt exhibits a lower absolute binding affinity for nAChRs compared to its parent compound, its unique receptor kinetics and ability to modulate dopaminergic pathways make it a compelling scaffold for neuroprotective drug development 3.

As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic pathways of TH-Cyt, provide self-validating experimental protocols, and synthesize quantitative binding data to guide researchers and drug development professionals.

Mechanistic Foundations: nAChR Modulation and Neuroprotection

The neuroprotective efficacy of cytisine derivatives is fundamentally tied to their interaction with neuronal nAChRs, specifically the α4β2 and α7 subtypes 2.

Causality and Receptor Dynamics: Unlike full agonists that can induce rapid receptor desensitization and subsequent calcium excitotoxicity, partial agonists like TH-Cyt facilitate a tempered, controlled intracellular calcium ( Ca2+ ) influx. This controlled elevation of Ca2+ acts as the critical trigger for the Phosphoinositide 3-kinase (PI3K)/Akt survival signaling cascade. Once activated, Akt phosphorylates downstream targets, leading to the upregulation of anti-apoptotic proteins (e.g., Bcl-2) and the downregulation of pro-apoptotic factors (e.g., Bax).

Furthermore, by modulating dopamine release and inhibiting dopamine breakdown (e.g., via MAO-B interactions), these ligands reduce oxidative stress in dopaminergic neurons, providing a robust, dual-layered defense against neurotoxic insults common in Parkinsonian models 3.

Tetrahydrocytisine-mediated neuroprotective signaling via nAChR activation.

Quantitative Pharmacological Data

To leverage TH-Cyt in drug design, we must analyze its structure-activity relationship (SAR). The hydrogenation of the pyridone ring in cytisine to form tetrahydrocytisine alters the electron density and stereochemistry, which significantly impacts its cation-π interactions within the receptor's binding pocket [[4]]() [[5]]().

Table 1: Comparative nAChR Binding Affinities ( Ki​ values)

Compound	α4β2 nAChR ( Ki​ , nM)	α3β4 nAChR ( Ki​ , nM)	Muscle-type nAChR ( Ki​ , nM)
(-)-Cytisine	~0.15 - 1.0	~110	> 10,000
Tetrahydrocytisine	~170-fold decrease	~385	~18,000

Data synthesized from radioligand binding studies 3.

Application Insight: Although TH-Cyt demonstrates a marked reduction in absolute affinity for the α4β2 subtype compared to cytisine, this "softened" affinity is a pharmacological asset. It reduces the risk of over-stimulating the cholinergic system (which often leads to adverse cardiovascular and gastrointestinal side effects), thereby widening the therapeutic window for chronic neuroprotective administration.

Experimental Methodologies: Self-Validating Protocols

In applied pharmacology, experimental design must inherently prove causality. The following protocols are engineered with internal validation steps to ensure that observed effects are explicitly driven by TH-Cyt's mechanism of action rather than experimental artifacts.

Protocol A: In Vitro Neuroprotection Assay (SH-SY5Y Dopaminergic Model)

Objective: Quantify the protective effect of TH-Cyt against MPP+ -induced neurotoxicity. Rationale: SH-SY5Y human neuroblastoma cells express functional nAChRs. MPP+ induces oxidative stress and mitochondrial dysfunction, accurately mimicking nigrostriatal degeneration 3.

Step-by-Step Methodology:

• Cell Seeding & Maturation: Seed SH-SY5Y cells in 96-well plates at 1×104 cells/well. Quality Control: Ensure >90% viability pre-treatment using Trypan Blue exclusion.

• Receptor Sensitization (Pre-treatment): Incubate cells with varying concentrations of TH-Cyt (0.1 μM to 100 μM) for 2 hours. Causality Note: Pre-incubation is critical; it allows the nAChR-mediated activation of the PI3K/Akt survival cascade to establish a defensive cellular state prior to the toxic insult.

• Neurotoxic Insult: Introduce 1 mM MPP+ to the culture media. Co-incubate for 24 hours. Validation Controls: Include a vehicle-only control (100% viability baseline) and an MPP+ -only control (maximum toxicity baseline).

• Viability Quantification (MTT Assay): Add MTT reagent (0.5 mg/mL final concentration). Incubate for 3 hours. Solubilize the resulting formazan crystals with DMSO and read absorbance at 570 nm.

• The Self-Validating Step (Receptor Antagonism): In a parallel experimental arm, co-administer TH-Cyt with mecamylamine (10 μM), a non-selective nAChR antagonist. Logic: If TH-Cyt's neuroprotection is strictly mediated through nAChRs, mecamylamine will completely abolish the protective effect. If protection persists, off-target mechanisms are at play.

Step-by-step workflow for in vitro neuroprotection validation.

Protocol B: Radioligand Displacement Assay

Objective: Determine the inhibition constant ( Ki​ ) of TH-Cyt at α4β2 receptors. Step-by-Step Methodology:

• Membrane Preparation: Homogenize rat brain tissue (cortex/thalamus) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes to isolate the membrane fraction.

• Incubation: Mix 50 μg of membrane protein with 0.5 nM [3H] -cytisine and increasing concentrations of unlabeled TH-Cyt ( 10−10 to 10−4 M).

• Equilibration: Incubate at 4°C for 75 minutes to reach steady-state equilibrium. Causality Note: Conducting the assay at 4°C is imperative to prevent rapid receptor desensitization and enzymatic degradation of the ligand, ensuring that the measured affinity reflects the true ground-state binding.

• Filtration & Counting: Rapidly filter the homogenate through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to eliminate non-specific binding). Wash thrice with ice-cold buffer. Quantify bound radioactivity using liquid scintillation counting.

Conclusion & Future Perspectives

Tetrahydrocytisine represents a critical node in the structural evolution of quinolizidine alkaloids. While the hydrogenation of cytisine's pyridone ring diminishes its raw binding affinity [[4]](), this modification offers a pathway to decouple nAChR-mediated neuroprotection from dose-limiting cholinergic toxicity [[5]](). By utilizing rigorous, self-validating experimental frameworks, drug development professionals can systematically optimize the TH-Cyt scaffold to combat neurodegenerative diseases like Parkinson's.

References

• [4] Title: (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications | Source: Chemical Reviews (acs.org) | URL: 4

• [3] Title: Novel Nicotinic Acetylcholine Receptor Ligands based on Cytisine, Ferruginine, Anatoxin-a and Choline | Source: bonndoc (uni-bonn.de) | URL: 3

• [1] Title: Quinolizidine-Type Alkaloids: Chemodiversity, Occurrence, and Bioactivity | Source: PMC - NIH | URL:1

• [5] Title: Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor | Source: Journal of the American Chemical Society (acs.org) | URL: 5

• [2] Title: Cytisine: A natural product lead for the development of drugs acting at nicotinic acetylcholine receptors | Source: ResearchGate | URL:2

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Tetrahydrocytisine: A Technical Guide to a Potential Advancement in Nicotine Addiction Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotine addiction remains a global health crisis, demanding the development of more effective and accessible therapeutic interventions. Partial agonists of the α4β2 nicotinic acetylcholine receptor (nAChR) have emerged as a leading class of smoking cessation aids. This technical guide provides a comprehensive overview of tetrahydrocytisine, a derivative of the natural product cytisine, as a promising candidate for nicotine addiction treatment. While direct experimental data on tetrahydrocytisine is nascent, this document synthesizes the extensive knowledge of its parent compound, cytisine, to project its pharmacological profile and outline a roadmap for its preclinical and clinical development. We delve into the mechanism of action at the α4β2 nAChR, propose synthetic pathways, detail essential experimental protocols for its evaluation, and present a comparative analysis with existing therapies. This guide is intended to serve as a foundational resource for researchers and drug development professionals interested in advancing tetrahydrocytisine as a novel therapy for nicotine dependence.

Introduction: The Unmet Need and the Promise of a New Molecule

Despite the availability of various smoking cessation therapies, relapse rates remain high, underscoring the critical need for novel pharmacological agents with improved efficacy, safety, and accessibility. The α4β2 nicotinic acetylcholine receptor (nAChR) is a well-validated target for nicotine addiction, as it is the primary receptor subtype that mediates the reinforcing and dependence-producing effects of nicotine in the brain.[1]

Partial agonists of the α4β2 nAChR represent a rational therapeutic approach. These compounds act by a dual mechanism: they provide a low level of receptor stimulation to alleviate withdrawal symptoms and cravings, while simultaneously blocking the rewarding effects of nicotine from tobacco smoke.[2][3] Varenicline and cytisine are two prominent examples of α4β2 nAChR partial agonists.[2][3]

Cytisine, a plant-based alkaloid, has been used for smoking cessation in Central and Eastern Europe for decades and has demonstrated efficacy superior to placebo and non-inferior or even superior to nicotine replacement therapy (NRT) in numerous clinical trials.[4][5][6][7] Its favorable safety profile and low cost make it an attractive therapeutic option.[5] Tetrahydrocytisine, a reduced derivative of cytisine, represents a next-generation molecule with the potential for an optimized pharmacological profile. This guide will explore the scientific rationale for its development and provide a technical framework for its investigation.

The α4β2 Nicotinic Acetylcholine Receptor and the Mechanism of Partial Agonism

The addictive properties of nicotine are primarily mediated by its action on the mesolimbic dopamine system. Nicotine binds to and activates α4β2 nAChRs on dopaminergic neurons in the ventral tegmental area (VTA), leading to dopamine release in the nucleus accumbens and prefrontal cortex. This dopamine surge is associated with the pleasurable and rewarding effects of smoking.

Partial agonists like cytisine (and putatively, tetrahydrocytisine) have a lower intrinsic efficacy at the α4β2 nAChR compared to the full agonist, nicotine.[8] This means that even at saturating concentrations, they elicit a submaximal receptor response. This partial activation is sufficient to attenuate the hypodopaminergic state associated with nicotine withdrawal, thereby reducing cravings and other withdrawal symptoms.[9] Concurrently, by occupying the receptor binding site, they act as functional antagonists in the presence of nicotine, blocking its ability to produce a full, rewarding response.[2]

Signaling pathway of nicotine and tetrahydrocytisine at the α4β2 nAChR.

Chemical Synthesis of Tetrahydrocytisine

Tetrahydrocytisine can be synthesized from its parent compound, cytisine. One reported method involves the catalytic hydrogenation of cytisine. A short, three-step synthesis of racemic 2,3,4,5-tetrahydrocytisine has also been described starting from quinolizidine-2,6-dione.[10] Furthermore, (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine has been synthesized from tetrahydrocytisine via a two-step procedure.[11]

Example Synthetic Protocol: Racemic 2,3,4,5-Tetrahydrocytisine

A detailed protocol for the synthesis of racemic 2,3,4,5-tetrahydrocytisine from quinolizidine-2,6-dione has been published.[10] The key steps involve a double Mannich condensation followed by reduction. The final step is the removal of a benzyl protecting group via hydrogenation to yield the target molecule.[10]

Simplified workflow for the synthesis of racemic 2,3,4,5-tetrahydrocytisine.

Preclinical Evaluation: A Roadmap

While specific preclinical data for tetrahydrocytisine is not extensively available in the public domain, a clear path for its evaluation can be laid out based on the established methodologies for characterizing nAChR ligands.

In Vitro Pharmacological Characterization

The initial step in the preclinical assessment of tetrahydrocytisine is to determine its binding affinity and functional activity at various nAChR subtypes.

4.1.1. Receptor Binding Assays

Competitive radioligand binding assays are essential to determine the binding affinity (Ki) of tetrahydrocytisine for different nAChR subtypes, particularly α4β2, α3β4, and α7. These assays typically use a radiolabeled ligand, such as [³H]-epibatidine or [³H]-cytisine, and measure the ability of tetrahydrocytisine to displace it from the receptor.

Table 1: Predicted Comparative Receptor Binding Affinities (Ki, nM)

Compound	α4β2 nAChR	α7 nAChR	α3β4 nAChR
Nicotine	~1	~1600	-
Varenicline	~0.06	~322	-
Cytisine	~0.17 - 2.0	~4200 - 5890	~480
Tetrahydrocytisine	Predicted: High Affinity	Predicted: Low Affinity	Predicted: Moderate to Low Affinity
Data for Nicotine, Varenicline, and Cytisine are compiled from multiple sources.[6][12] The values for Tetrahydrocytisine are predictive and require experimental validation.

4.1.2. Functional Assays

Functional assays, such as two-electrode voltage-clamp electrophysiology in Xenopus oocytes or patch-clamp studies in mammalian cell lines expressing specific nAChR subtypes, are necessary to characterize the functional activity of tetrahydrocytisine. These experiments will determine whether it acts as a full agonist, partial agonist, or antagonist at each receptor subtype and will quantify its potency (EC₅₀) and efficacy (I_max_).

In Vivo Pharmacological Evaluation

Animal models of nicotine addiction are crucial for assessing the in vivo efficacy of tetrahydrocytisine.

4.2.1. Nicotine Self-Administration

The nicotine self-administration model is the gold standard for evaluating the reinforcing effects of nicotine and the potential of a therapeutic to reduce them. In this paradigm, animals (typically rats or mice) are trained to perform an operant response (e.g., lever pressing) to receive an intravenous infusion of nicotine. The ability of tetrahydrocytisine to reduce the rate of nicotine self-administration would be a strong indicator of its potential efficacy.

4.2.2. Conditioned Place Preference (CPP)

The CPP paradigm assesses the rewarding properties of a drug. Animals are conditioned to associate a specific environment with the effects of a drug. A preference for the drug-paired environment indicates a rewarding effect. Tetrahydrocytisine could be evaluated for its ability to block the acquisition or expression of nicotine-induced CPP.

4.2.3. Nicotine Withdrawal Models

To assess the ability of tetrahydrocytisine to alleviate nicotine withdrawal symptoms, animal models of nicotine dependence can be employed. Dependence is typically induced by chronic nicotine administration via osmotic minipumps. Following the cessation of nicotine delivery, withdrawal symptoms, such as increased anxiety-like behavior in the elevated plus-maze or somatic signs, can be measured. The administration of tetrahydrocytisine during the withdrawal period would be expected to attenuate these symptoms.

Pharmacokinetics (ADME)

A thorough understanding of the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of tetrahydrocytisine is critical for its development.[13][14][15][16][17]

4.3.1. In Vitro ADME Studies

• Metabolic Stability: Incubation with liver microsomes or hepatocytes from different species (e.g., rat, dog, human) to determine the rate of metabolism.

• CYP450 Inhibition and Induction: To assess the potential for drug-drug interactions.

• Plasma Protein Binding: To determine the fraction of unbound drug available to exert its pharmacological effect.

• Permeability: Using Caco-2 cell monolayers to predict intestinal absorption.

4.3.2. In Vivo Pharmacokinetic Studies

Pharmacokinetic studies in at least two animal species (e.g., rat and dog) are necessary to determine key parameters such as bioavailability, half-life, volume of distribution, and clearance following oral and intravenous administration. Cytisine has a relatively short half-life of approximately 4.8 hours.[3] The pharmacokinetic profile of tetrahydrocytisine will be a key determinant of its dosing regimen.

Table 2: Pharmacokinetic Parameters of Cytisine and Predicted Profile for Tetrahydrocytisine

Parameter	Cytisine	Tetrahydrocytisine (Predicted)
Bioavailability	~42% (in mice)	To be determined
Half-life (t₁/₂)	~4.8 hours (human)	To be determined
Metabolism	Minimal hepatic metabolism	To be determined
Excretion	Primarily renal, unchanged	To be determined
Data for Cytisine compiled from multiple sources.[3][18] The profile for Tetrahydrocytisine is predictive and requires experimental validation.

Clinical Development Pathway

Based on the extensive clinical data for cytisine, a streamlined clinical development plan for tetrahydrocytisine can be envisioned.

Phase I: Safety, Tolerability, and Pharmacokinetics

The primary objectives of Phase I studies in healthy volunteers would be to assess the safety, tolerability, and pharmacokinetic profile of single and multiple ascending doses of tetrahydrocytisine.

Phase II: Dose-Ranging and Efficacy

Phase II studies in adult smokers would aim to identify the optimal dose and dosing regimen of tetrahydrocytisine for smoking cessation and to obtain preliminary evidence of its efficacy compared to placebo.

Phase III: Confirmatory Efficacy and Safety

Large-scale, randomized, controlled Phase III trials would be required to confirm the efficacy and safety of tetrahydrocytisine for smoking cessation in a broader population of smokers. The primary endpoint would typically be biochemically-verified continuous abstinence at a specific time point (e.g., 6 or 12 months).

Table 3: Selected Clinical Trial Outcomes for Cytisine

Trial	Comparison	Primary Outcome	Result
West et al. (2011)	Cytisine vs. Placebo	12-month continuous abstinence	8.4% (Cytisine) vs. 2.4% (Placebo)
Walker et al. (2014)	Cytisine vs. NRT	1-month continuous abstinence	40% (Cytisine) vs. 31% (NRT)
Rigotti et al. (2023)	Cytisinicline (Cytisine) vs. Placebo (6-week course)	Continuous abstinence (weeks 3-6)	25.3% (Cytisinicline) vs. 4.4% (Placebo)
Rigotti et al. (2023)	Cytisinicline (Cytisine) vs. Placebo (12-week course)	Continuous abstinence (weeks 9-12)	32.6% (Cytisinicline) vs. 7.0% (Placebo)
Data compiled from published clinical trials.[19]

Future Directions and Conclusion

Tetrahydrocytisine represents a compelling, yet under-investigated, therapeutic candidate for nicotine addiction. Its structural relationship to the well-characterized and effective smoking cessation aid, cytisine, provides a strong rationale for its development. The key differentiator for tetrahydrocytisine will likely be its pharmacokinetic profile and potentially improved central nervous system penetration, which could translate to enhanced efficacy or a more convenient dosing regimen.

The path forward for tetrahydrocytisine is clear and relies on a systematic preclinical evaluation of its pharmacology and pharmacokinetics, as outlined in this guide. Should these studies yield a promising profile, a focused clinical development program can be initiated, leveraging the extensive clinical experience with cytisine. The ultimate goal is to provide individuals struggling with nicotine addiction a new, effective, and accessible treatment option. This technical guide serves as a call to action for the research and drug development community to explore the full therapeutic potential of tetrahydrocytisine.

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structural analysis of Tetrahydrocytisine and its analogues

Structural Elucidation and Pharmacological Profiling of Tetrahydrocytisine and Its Analogues

1. The Quinolizidine Scaffold: A Platform for Neuropharmacology Cytisine is a rigid, organic heterotricyclic alkaloid naturally occurring in the Fabaceae family, notably within Laburnum seeds (1[1]). Clinically recognized as a partial agonist of nicotinic acetylcholine receptors (nAChRs), it serves as a critical pharmacophore in drug development for smoking cessation and neurological disorders. The core architecture consists of a pyridone ring (A), a piperidine ring (C), and a bridged bispidine-like moiety (B). As researchers seek to modulate receptor subtype selectivity, structural analogues like tetrahydrocytisine and tetrahydrodeoxocytisine have become focal points of structural and synthetic analysis.

2. Structural Architecture and Binding Causality The interaction between cytisine and the α4β2 nAChR binding site is governed by strict spatial and electronic requirements. The wild-type molecule utilizes its basic secondary amine (N12) to form a cation-π interaction with receptor tryptophan residues (e.g., Trp149), while the planar pyridone ring acts as a critical hydrogen-bond acceptor (2[2]).

Causality of Affinity Loss: When the pyridone ring is hydrogenated to form tetrahydrocytisine, the conjugated π-system is broken. This structural shift destroys the planarity of Ring A and alters the molecular dipole. Consequently, tetrahydrocytisine exhibits a drastic 170-fold reduction in affinity for α4β2* nAChRs and a 21-fold lower affinity for α3β4* nAChRs compared to the parent cytisine (3[3]).

Fig 1. Mechanistic binding interactions of the cytisine pharmacophore with the α4β2 nAChR.

3. Self-Validating Synthesis Workflow: Tetrahydrodeoxocytisine Further reduction of tetrahydrocytisine yields tetrahydrodeoxocytisine, a molecule highly valued as a "(+)-sparteine surrogate" in asymmetric synthesis. To ensure high fidelity in generating this analogue, the following self-validating protocol must be employed (4[4]).

Step 1: Chemoselective Hydrogenation

• Procedure: Dissolve (-)-cytisine in methanol. Add catalytic PtO₂ and hydrochloric acid. React under atmospheric hydrogen pressure.

• Causality: PtO₂ in an acidic medium selectively reduces the electron-deficient pyridone ring without cleaving the bridged bicyclic system, yielding tetrahydrocytisine.

• Validation Checkpoint: Perform TLC and crude ¹H-NMR to confirm the disappearance of aromatic pyridone protons.

Step 2: Carbonyl Reduction

• Procedure: Isolate the tetrahydrocytisine intermediate. Suspend in methyl tert-butyl ether (MTBE) at 0 °C. Add LiAlH₄ portion-wise.

• Causality: MTBE is utilized instead of THF because its non-coordinating nature minimizes side-reactions and facilitates the precipitation of the final diamine. The 0 °C environment controls the highly exothermic hydride transfer.

• Validation Checkpoint: Quench with water, dry over Na₂SO₄, and evaporate. Precipitate the product as a bis-hydrochloride salt using HCl vapors to lock the conformation for downstream crystallographic analysis.

Fig 2. Stepwise reduction workflow from cytisine to tetrahydrodeoxocytisine with validation.

4. Advanced Structural Elucidation: NMR and XRD Integration To definitively confirm the structure of the synthesized (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine, orthogonal analytical techniques are required (4[4]).

• Solution-State NMR (NOESY): The critical structural question post-reduction is the stereochemistry at the newly formed C-11a chiral center. In the ¹H-NMR spectrum, the H-11a proton appears as a doublet with a J-coupling > 11 Hz, dictating an axial position. NOESY cross-peaks reveal close spatial proximity between H-11a and H-1, H-7ax, and H-10ax. This causality—specific spatial coupling—unambiguously assigns the S-configuration to C-11a.

• Solid-State X-Ray Diffraction (XRD): Single crystals of the bis-hydrochloride salt are analyzed using direct methods (e.g., ShelxS/ShelxL). XRD provides absolute confirmation of the rigid chair-chair conformation of the fused rings, perfectly corroborating the solution-state NOESY data.

5. Quantitative Structure-Activity Relationship (SAR) Summary Modifications to the cytisine core profoundly impact receptor binding. While reduction (tetrahydrocytisine) destroys affinity, targeted electrophilic substitutions (e.g., at C9) can enhance it by optimizing electrostatic interactions within the receptor pocket (2[2]).

Compound Variant	Structural Modification	α4β2 nAChR Affinity Impact	Mechanistic Consequence
(-)-Cytisine	None (Wild-type)	Baseline (High Affinity)	Optimal cation-π and planar H-bond geometry.
Tetrahydrocytisine	Pyridone ring hydrogenated	~170-fold decrease	Loss of planarity; disruption of H-bond acceptor dipole.
9-Bromo-cytisine	Bromination at C(9)	Enhanced (Sub-nanomolar)	Increased electrostatic potential; stabilized receptor binding.

• Novel Nicotinic Acetylcholine Receptor Ligands based on Cytisine, Ferruginine, An
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investigating the pharmacodynamics of Tetrahydrocytisine in the CNS

Investigating the Pharmacodynamics of Tetrahydrocytisine in the Central Nervous System: A Technical Guide for Preclinical Evaluation

Introduction: The Structural Basis of Receptor Interaction

Cytisine is a well-documented partial agonist at the α4β2 nicotinic acetylcholine receptor (nAChR), heavily utilized in smoking cessation therapies and neuropharmacological research. However, its reduced derivative, tetrahydrocytisine, presents a drastically different pharmacodynamic profile. The hydrogenation of the 2-pyridone ring to form tetrahydrocytisine eliminates critical hydrogen bond acceptor sites and fundamentally alters the molecule's steric conformation (1)[1]. As a Senior Application Scientist, I leverage this structural dichotomy to map the precise binding requirements of CNS nAChRs. Understanding why tetrahydrocytisine fails to achieve high-affinity binding provides invaluable insights into the rational design of novel neurotherapeutics.

Causality in Ligand-Receptor Dynamics

The rigid structure of cytisine allows it to form a highly optimized cation-π interaction with conserved tyrosine residues (e.g., TyrC2) within the nAChR orthosteric binding pocket (2)[2]. When the A-ring is reduced to form tetrahydrocytisine, the loss of planar geometry and the removal of the carbonyl oxygen disrupt this precise molecular fit. Consequently, tetrahydrocytisine experiences a severe drop in binding affinity, shifting from a potent partial agonist to a low-affinity ligand (). This necessitates highly calibrated experimental workflows to accurately measure its pharmacodynamic properties without signal degradation.

Quantitative Pharmacodynamic Profile

The loss of the 2-pyridone moiety disproportionately affects the high-affinity CNS receptors compared to peripheral subtypes, highlighting the strict conformational requirements of the α4β2 binding pocket.

Table 1: Comparative Binding Affinities ( Ki​ ) of Cytisine vs. Tetrahydrocytisine

Receptor Subtype	Cytisine Ki​ (nM)	Tetrahydrocytisine Ki​ (nM)	Pharmacodynamic Shift
α4β2 (CNS)	~1.0	~170	170-fold decrease
α3β4 (Ganglionic)	~18.3	385	21-fold decrease
Muscle-type (Peripheral)	~1,285	18,000	14-fold decrease

(Data synthesized from competitive radioligand binding assays)

Self-Validating Experimental Methodologies

Evaluating a low-affinity compound requires stringent controls to prevent false negatives or background noise masking the signal. The following protocols are engineered with built-in validation mechanisms to ensure data integrity.

Protocol 1: High-Stringency Radioligand Competition Binding

Objective: Accurately determine the inhibition constant ( Ki​ ) of tetrahydrocytisine at CNS α4β2 nAChRs. Causality for Design: Due to tetrahydrocytisine's low affinity, utilizing a radioligand with a slow dissociation rate and high specific activity (like [³H]epibatidine) is mandatory. Using a weaker radioligand would result in rapid dissociation, masking the competitive displacement curve of the target analyte.

• Membrane Preparation: Isolate rat cortical membranes via differential centrifugation. Resuspend in 50 mM Tris-HCl buffer (pH 7.4) to ensure the secondary amine of tetrahydrocytisine remains physiologically protonated, which is required for the cation-π interaction.

• Incubation Setup: Combine 50 µg of membrane protein with 0.5 nM[³H]epibatidine in a 96-well plate format.

• Analyte Displacement: Introduce tetrahydrocytisine across a broad logarithmic concentration gradient ( 10−9 to 10−3 M). Causality: The extended upper limit (1 mM) is critical to capture the lower asymptote of the displacement curve for low-affinity ligands.

• Termination & Filtration: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Causality: Polyethylenimine neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the cationic radioligand.

• Validation Check (Self-Validation): Include a parallel control using 10 µM unlabeled nicotine to define absolute non-specific binding. The assay is only validated if specific binding constitutes >80% of the total radioactive signal.

Protocol 2: Functional Characterization via TEVC Electrophysiology

Objective: Quantify the functional efficacy ( EC50​ and Emax​ ) of tetrahydrocytisine to determine its partial agonism vs. competitive antagonism. Causality for Design: Binding affinity ( Ki​ ) does not equate to channel gating efficacy. Two-Electrode Voltage-Clamp (TEVC) in Xenopus oocytes allows precise measurement of ion flux across defined nAChR stoichiometries.

• Expression System: Microinject Xenopus laevis oocytes with cRNA encoding human α4 and β2 subunits. Incubate for 48-72 hours at 18°C.

• Perfusion Environment: Perfuse oocytes continuously with a modified Ba²⁺-Ringer's solution. Causality: Substituting external Ca²⁺ with Ba²⁺ is critical; it prevents the secondary activation of endogenous Ca²⁺-activated Cl⁻ channels in the oocyte, which would otherwise contaminate the nAChR-specific inward current.

• Ligand Application: Apply tetrahydrocytisine for 15 seconds, followed by a strict 3-minute washout period to allow complete receptor resensitization.

• Validation Check (Self-Calibration): Bracket every tetrahydrocytisine application with a reference pulse of 1 mM Acetylcholine (ACh). Normalize the tetrahydrocytisine current to this ACh peak. If the ACh reference response degrades by >10% between consecutive pulses, the oocyte must be discarded due to irreversible desensitization or compromised membrane integrity.

Visualizing the Pharmacodynamic Architecture

Workflow for evaluating tetrahydrocytisine CNS pharmacodynamics.

Tetrahydrocytisine-mediated signaling pathway at CNS nicotinic receptors.

Conclusion

While tetrahydrocytisine lacks the potent clinical utility of its parent compound cytisine, it serves as an indispensable structural probe in neuropharmacology. By systematically mapping its diminished affinity and efficacy through self-validating radioligand and electrophysiological assays, we define the absolute structural prerequisites for α4β2 nAChR activation. This rigorous, mechanistically grounded approach ensures that subsequent drug development efforts are built upon a foundation of unassailable pharmacodynamic logic.

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Tetrahydrocytisine: A Technical Guide to its Interactions with Key Neurotransmitter Systems

Executive Summary

Tetrahydrocytisine, a tetracyclic quinolizidine alkaloid derived from cytisine, is primarily recognized for its potent partial agonism at nicotinic acetylcholine receptors (nAChRs). This guide provides an in-depth technical exploration of its established interactions with the cholinergic system and investigates its potential modulatory effects on other critical neurotransmitter systems, including dopamine, serotonin, norepinephrine, GABA, and glutamate. By synthesizing existing literature on cytisine and its analogs with established neuropharmacological principles, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental designs, present detailed protocols for key assays, and propose a framework for future research to fully elucidate the neuropharmacological profile of tetrahydrocytisine.

Introduction: The Cholinergic Core of Tetrahydrocytisine's Action

Tetrahydrocytisine's primary mechanism of action is its interaction with nicotinic acetylcholine receptors (nAChRs), a family of ligand-gated ion channels crucial for fast synaptic transmission in the central and peripheral nervous systems[1]. Specifically, it exhibits high affinity for the α4β2 subtype of nAChRs, acting as a partial agonist[2]. This means that while it binds to the receptor, it elicits a weaker response than the endogenous neurotransmitter, acetylcholine, or a full agonist like nicotine. This partial agonism is central to its therapeutic potential, particularly in smoking cessation, as it can alleviate withdrawal symptoms by providing a low level of nicotinic stimulation while simultaneously blocking the rewarding effects of nicotine[3].

The interaction of tetrahydrocytisine with nAChRs can be quantitatively assessed through various in vitro and in vivo techniques. Radioligand binding assays are fundamental for determining the affinity of tetrahydrocytisine for different nAChR subtypes, while electrophysiological methods like patch-clamp recordings can elucidate its functional effects on ion channel activity[4][5].

Key Experimental Protocol: Radioligand Binding Assay for nAChR Affinity

This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of tetrahydrocytisine for the α4β2 nAChR subtype using [³H]cytisine as the radioligand[6].

Objective: To quantify the binding affinity of tetrahydrocytisine to α4β2 nAChRs.

Materials:

• Rat brain tissue (e.g., cortex or thalamus, rich in α4β2 nAChRs)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• [³H]cytisine (radioligand)

• Unlabeled cytisine (for determining non-specific binding)

• Tetrahydrocytisine (test compound)

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation: Homogenize rat brain tissue in ice-cold binding buffer and centrifuge to pellet the membranes. Wash the pellet multiple times to remove endogenous ligands. Resuspend the final pellet in fresh binding buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of [³H]cytisine, and varying concentrations of tetrahydrocytisine. Include wells for total binding (only radioligand and membranes) and non-specific binding (radioligand, membranes, and a high concentration of unlabeled cytisine).

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C) for a set duration to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the tetrahydrocytisine concentration. Use non-linear regression to fit the data to a one-site competition model and determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Causality and Self-Validation: This protocol is self-validating through the inclusion of controls for total and non-specific binding. The use of a well-characterized radioligand ([³H]cytisine) with known affinity for the target receptor provides a reliable benchmark. The Cheng-Prusoff correction accounts for the competition between the test compound and the radioligand, ensuring an accurate determination of the Ki value.

The Dopaminergic Connection: A Key to Understanding Reward and Motivation

The mesolimbic dopamine system, originating in the ventral tegmental area (VTA) and projecting to the nucleus accumbens (NAc), is a critical pathway for reward, motivation, and addiction. Nicotinic acetylcholine receptors are present on dopamine neurons in the VTA, and their activation leads to increased dopamine release in the NAc. Given tetrahydrocytisine's action on nAChRs, it is highly probable that it modulates dopaminergic neurotransmission.

Studies on the closely related compound, cytisine, have provided direct evidence for this interaction. In vivo microdialysis experiments have shown that cytisine can induce dopamine release in the striatum of rats[7]. This effect is consistent with its partial agonist activity at α4β2 nAChRs on VTA dopamine neurons. As a partial agonist, cytisine would be expected to increase dopamine release to a lesser extent than a full agonist like nicotine, which aligns with its therapeutic use in reducing the rewarding effects of nicotine[3]. Furthermore, research has indicated that cytisine can reduce the loss of dopamine neurons in an animal model of Parkinson's disease, suggesting a neuroprotective role potentially mediated through its interaction with the dopaminergic system[8][9].

Investigating Tetrahydrocytisine's Influence on Dopamine Release: An In Vivo Microdialysis Protocol

This protocol outlines an in vivo microdialysis experiment to measure changes in extracellular dopamine levels in the nucleus accumbens of rats following systemic administration of tetrahydrocytisine.

Objective: To determine the effect of tetrahydrocytisine on dopamine release in the nucleus accumbens.

Materials:

• Adult male rats

• Stereotaxic apparatus

• Microdialysis probes

• Syringe pump

• Artificial cerebrospinal fluid (aCSF)

• Tetrahydrocytisine solution

• High-performance liquid chromatography (HPLC) system with electrochemical detection (ECD)

• Dopamine standards

Procedure:

• Surgical Implantation: Anesthetize the rat and place it in a stereotaxic apparatus. Surgically implant a guide cannula targeting the nucleus accumbens. Allow the animal to recover for several days.

• Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfusion and Baseline Collection: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min) using a syringe pump. Collect dialysate samples at regular intervals (e.g., every 20 minutes) to establish a stable baseline of extracellular dopamine levels.

• Drug Administration: Administer tetrahydrocytisine systemically (e.g., via intraperitoneal injection) at various doses.

• Post-Drug Collection: Continue to collect dialysate samples for a set period following drug administration.

• Sample Analysis: Analyze the dopamine concentration in the dialysate samples using HPLC-ECD.

• Data Analysis: Express the dopamine concentrations as a percentage of the baseline levels for each animal. Use statistical analysis (e.g., ANOVA) to compare the effects of different doses of tetrahydrocytisine on dopamine release.

Causality and Self-Validation: The within-subject design, where each animal serves as its own control (baseline vs. post-drug), strengthens the causal link between tetrahydrocytisine administration and changes in dopamine levels. The use of a vehicle control group is essential to rule out any effects of the injection procedure itself. Histological verification of the probe placement at the end of the experiment ensures the anatomical specificity of the findings.

Visualizing the Proposed Dopaminergic Pathway Interaction

Caption: A proposed workflow for investigating tetrahydrocytisine's effects on the serotonergic system.

The Noradrenergic System: A Frontier for Tetrahydrocytisine Research

The norepinephrine (NE) system, originating in the locus coeruleus, is involved in arousal, attention, and stress responses. There is a strong rationale for investigating the interaction of tetrahydrocytisine with this system, as nAChRs are known to modulate the release of norepinephrine. While direct studies on tetrahydrocytisine are lacking, research on cytisine has shown that it can modulate noradrenaline release from the hippocampus.[10]

Proposed Investigation: Norepinephrine Transporter (NET) Binding Assay

A radioligand binding assay could be employed to determine if tetrahydrocytisine has any affinity for the norepinephrine transporter (NET), which would indicate a potential to modulate noradrenergic signaling by altering the reuptake of norepinephrine.

GABAergic and Glutamatergic Systems: Exploring the Excitatory-Inhibitory Balance

GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system, while glutamate is the primary excitatory neurotransmitter. A proper balance between GABAergic and glutamatergic signaling is crucial for normal brain function. Nicotinic acetylcholine receptors are known to modulate both GABAergic and glutamatergic transmission.

There is currently no direct evidence for the interaction of tetrahydrocytisine with either the GABAergic or glutamatergic systems. However, given the widespread influence of nAChRs on these systems, it is a plausible area for future research.

Investigating GABAergic Modulation: Patch-Clamp Electrophysiology

Whole-cell patch-clamp recordings from neurons in brain slices could be used to investigate whether tetrahydrocytisine modulates GABA-A receptor-mediated inhibitory postsynaptic currents (IPSCs).

Probing Glutamatergic Interactions: NMDA Receptor Binding Assay

A radioligand binding assay could determine if tetrahydrocytisine has any affinity for NMDA receptors, a key subtype of glutamate receptors involved in synaptic plasticity.

Behavioral Pharmacology: Unraveling the Functional Consequences

Behavioral pharmacology studies are essential for understanding the functional consequences of a drug's interaction with various neurotransmitter systems. Assays such as locomotor activity, conditioned place preference (CPP), and drug discrimination can provide valuable insights into the stimulant, rewarding, and subjective effects of tetrahydrocytisine.

Key Behavioral Protocols

Behavioral Assay	Objective	Brief Methodology	Inferred Neurotransmitter System Involvement
Locomotor Activity	To assess the stimulant or sedative effects of tetrahydrocytisine.	Rats or mice are placed in an open field arena, and their movement is tracked by automated systems following drug administration.	Dopamine, Norepinephrine
Conditioned Place Preference (CPP)	To evaluate the rewarding or aversive properties of tetrahydrocytisine.	Animals are conditioned to associate a specific environment with the drug and another with a vehicle. The time spent in each environment is then measured in a drug-free state.	Dopamine
Drug Discrimination	To determine the subjective effects of tetrahydrocytisine by testing if animals perceive it as similar to a known drug of abuse (e.g., nicotine).	Animals are trained to press one of two levers to receive a reward, depending on whether they have been administered a specific drug or a vehicle.	Dopamine, Serotonin, Acetylcholine

Conclusion and Future Directions

Tetrahydrocytisine's primary interaction with the nicotinic acetylcholine system is well-established, forming the basis of its therapeutic potential. However, this in-depth technical guide highlights the significant potential for this compound to modulate other key neurotransmitter systems, including dopamine and serotonin, based on evidence from its close analog, cytisine. The proposed experimental frameworks for investigating its effects on norepinephrine, GABA, and glutamate aim to stimulate further research into the comprehensive neuropharmacological profile of tetrahydrocytisine. A deeper understanding of these interactions will be crucial for optimizing its therapeutic applications and identifying new potential indications.

References

• Abin-Carriquiry, J. A., et al. (2008). In vivo modulation of dopaminergic nigrostriatal pathways by cytisine derivatives: implications for Parkinson's Disease. European Journal of Pharmacology, 589(1-3), 138-143. [Link] [7]2. Cahill, K., et al. (2016). Nicotine receptor partial agonists for smoking cessation. Cochrane Database of Systematic Reviews, (5).

• Gotti, C., et al. (2021). Cytisine and cytisine derivatives. More than smoking cessation aids. Pharmacological Research, 170, 105700. [Link] [10][11]4. Hennings, E. C., et al. (1997). Antidepressants and the nicotinic acetylcholine receptor. Journal of Pharmacy and Pharmacology, 49(8), 835-839.

• Mineur, Y. S., et al. (2007). Cytisine-based nicotinic partial agonists as novel antidepressant compounds. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1125-1134. [Link] [12][13]6. Papke, R. L., & Heinemann, S. F. (1994). Partial agonist properties of cytisine on neuronal nicotinic receptors containing alpha 4 subunits. Molecular Pharmacology, 45(1), 142-149.

• Picciotto, M. R., et al. (1995). Acetylcholine receptors containing the beta2 subunit are involved in the reinforcing properties of nicotine.

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Natural Sources and Isolation of Cytisine for Tetrahydrocytisine Synthesis: A Comprehensive Technical Guide

Executive Summary

Cytisine is a naturally occurring quinolizidine alkaloid that acts as a partial agonist at the α4​β2​ nicotinic acetylcholine receptor (nAChR). Beyond its direct pharmacological applications, its rigid tricyclic bispidine core makes it a highly valuable chiral scaffold. It serves as the primary precursor for the synthesis of saturated derivatives like tetrahydrocytisine and tetrahydrodeoxocytisine—the latter being widely utilized as a "sparteine surrogate" in asymmetric synthesis[1][2]. This technical guide details the botanical sourcing, optimized extraction protocols, and the catalytic reduction pathways required to synthesize high-purity tetrahydrocytisine derivatives.

Natural Sources and Alkaloid Distribution

Cytisine is predominantly biosynthesized as a defense mechanism against herbivory by plants within the Leguminosae (Fabaceae) family[3]. The highest concentrations are localized in the seeds, though roots and epigeal parts of certain species also provide viable commercial yields.

• Laburnum species: Laburnum anagyroides (Golden Rain acacia) is the most historically significant European source. Its seeds contain highly concentrated cytisine levels, making them an ideal raw material for extraction[3][4].

• Sophora species: Modern commercial agronomy heavily favors Sophora species (e.g., S. flavescens, S. microphylla) because they can be cultivated sustainably on a large scale. The roots of S. flavescens offer excellent yields, reducing the ecological strain of wild-harvesting Laburnum[3].

• Other sources: Thermopsis lanceolata and Cytisus species are also documented sources, often processed via ion-exchange extraction methods[5].

Table 1: Quantitative Distribution of Cytisine in Key Botanical Sources

Plant Species	Plant Part	Cytisine Content (% Dry Mass)	Commercial & Ecological Relevance
Laburnum anagyroides	Seeds	1.5% – 3.0%	Traditional European source; highest natural concentration[3][6].
Sophora flavescens	Roots	0.5% – 2.0%	High commercial preference; supports sustainable large-scale cultivation[3].
Thermopsis lanceolata	Epigeal parts	1.0% – 1.5%	Utilized primarily in industrial ion-exchange extraction[5].
Sophora microphylla	Seeds	0.4% – 0.5%	Native to New Zealand; well-characterized alkaloid profile[4].
Sophora microphylla	Leaves/Twigs	0.1% – 0.3%	Secondary extraction source; lower yield[4].

Isolation and Extraction Methodologies

The extraction of cytisine relies fundamentally on acid-base chemistry, exploiting the basicity of its secondary amine. While traditional methods utilized Soxhlet extraction with chloroform on alkali-treated seed paste[4], modern industrial protocols utilize a biphasic acidic-to-basic extraction to achieve >98% purity[7].

Causality of Experimental Choices

• Acidic Primary Extraction: Using dilute sulfuric acid ( H2​SO4​ ) in an alcoholic solvent (methanol or ethanol) protonates the basic nitrogen of cytisine. This renders the alkaloid highly soluble in the polar aqueous-alcoholic phase, effectively separating it from lipophilic plant matrix components (waxes, oils, and non-polar pigments)[7][8].

• Defatting: Washing the concentrated acidic aqueous extract with a non-polar solvent (e.g., n-butanol or butyl acetate) removes neutral impurities. Because the cytisine remains protonated, it does not partition into the organic wash[8].

• Basification and Free-Basing: Adjusting the pH to 11 with NaOH deprotonates the cytisine. The uncharged free base is highly lipophilic and readily partitions into a halogenated solvent like chloroform or dichloromethane[7][9].

Step-by-Step Protocol: High-Yield Isolation from Laburnum anagyroides Seeds

• Milling: Pulverize 1.0 kg of dried L. anagyroides seeds to a fine powder to maximize the surface area for solvent penetration.

• Acidic Extraction: Suspend the milled seeds in 3.0 L of 70% methanol acidified with H2​SO4​ to a pH of 2.5–3.0. Stir continuously at 30°C for 5 hours. Filter the biomass and repeat the extraction twice with fresh solvent[7].

• Concentration: Combine the alcoholic extracts and concentrate under vacuum to approximately 20% of the initial volume to remove the methanol. Filter out any precipitated solid non-alkaloid components[8].

• Defatting Wash: Wash the acidic aqueous concentrate twice with 0.5 L of n-butanol or butyl acetate. Discard the organic layer[8][9].

• Basification: Cool the aqueous phase to 5°C. Slowly add 30% NaOH solution under stirring until the pH reaches 11, converting cytisine to its free base[9].

• Organic Partitioning: Extract the basified aqueous phase five times with 1.5 L of chloroform.

• Crystallization: Combine the chloroform extracts, dry over anhydrous Na2​SO4​ , and evaporate the solvent completely under reduced pressure. Add acetone to the residue and let it rest at 5–10°C for 10–12 hours to precipitate cytisine crystals. Filter and dry to yield pure cytisine (>98% HPLC grade)[7].

Workflow for the acidic-to-basic extraction of high-purity cytisine from botanical sources.

Synthesis of Tetrahydrocytisine from Cytisine

Cytisine is the critical starting material for synthesizing (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine. Because natural sparteine is increasingly scarce, tetrahydrodeoxocytisine has become an essential "sparteine surrogate" for chiral ligand-mediated asymmetric synthesis[1][2].

Mechanistic Overview

The reduction targets the highly stable conjugated pyridone ring of cytisine. Standard mild reducing agents fail to reduce this moiety. Therefore, catalytic hydrogenation under high pressure is required.

• Catalyst & Media Causality: Platinum(IV) oxide ( PtO2​ , Adams' catalyst) in an acidic medium (HCl/Methanol) is the most effective system. The acidic environment serves a dual purpose: it protonates the secondary amine (preventing it from coordinating with and poisoning the platinum catalyst) and facilitates the complete reduction of the pyridone ring to a piperidine ring[2].

Step-by-Step Protocol: Direct Synthesis of (+)-Tetrahydrodeoxocytisine Bis-hydrochloride

This one-step protocol converts cytisine directly into fully reduced tetrahydrodeoxocytisine[2].

• Preparation: Dissolve 1.0 g of pure (-)-cytisine free base in 20 mL of anhydrous methanol.

• Acidification: Add concentrated hydrochloric acid (HCl) dropwise until the solution is distinctly acidic (pH < 2). This forms the cytisine hydrochloride salt.

• Catalyst Addition: Add 0.1 g of Platinum(IV) oxide ( PtO2​ ) to the reaction flask. (Safety Note: PtO2​ can ignite flammable solvents; purge the flask with nitrogen prior to addition).

• Hydrogenation: Transfer the mixture to a high-pressure hydrogenation reactor. Purge the system with hydrogen gas and pressurize to 50 psi. Stir vigorously at room temperature for 24–48 hours until hydrogen uptake completely ceases[2].

• Filtration: Vent the hydrogen gas safely and purge the reactor with nitrogen. Filter the reaction mixture through a Celite pad to remove the platinum catalyst. Wash the pad with 10 mL of methanol.

• Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the resulting crude solid from a mixture of methanol and diethyl ether to yield (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine bis-hydrochloride as a white crystalline solid[1][2].

Alternative Two-Step Procedure (Via Lactam Intermediate)

To isolate the intermediate tetrahydrocytisine (where the pyridone double bonds are reduced but the carbonyl oxygen is retained as a lactam), milder hydrogenation is used (e.g., Pd/C in water under pressure)[2]. The subsequent reduction of the lactam carbonyl to an amine is achieved using Lithium Aluminum Hydride ( LiAlH4​ ) in MTBE at 0°C[2].

Divergent synthetic pathways from (-)-cytisine to tetrahydrocytisine and tetrahydrodeoxocytisine.

Quality Control and Analytical Characterization

To ensure the trustworthiness of the synthesized compounds for downstream pharmaceutical or catalytic use, rigorous analytical validation is mandatory:

• Chromatographic Purity: Validated HPLC assays must confirm >98.0% purity on an anhydrous basis. Common oxidative impurities (e.g., cytisine N-oxide) or unreacted starting material must be limited to <0.1%[10].

• NMR Spectroscopy: Unambiguous assignment of 1H and 13C NMR spectra is critical. The successful conversion of cytisine to tetrahydrodeoxocytisine is confirmed by the complete disappearance of the downfield pyridone aromatic protons (typically at 6.0–7.5 ppm) and the emergence of upfield aliphatic signals[1][2].

• X-Ray Crystallography (XRD): For absolute stereochemical confirmation, single-crystal XRD of the mono- or bis-hydrochloride salts provides definitive structural proof of the (1R,5S,11aS) configuration[1][2].

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Protocols & Analytical Methods

protocol for the double Mannich condensation synthesis of Tetrahydrocytisine

Application Note: Protocol for the Double Mannich Condensation Synthesis of Tetrahydrocytisine

Introduction & Mechanistic Rationale

Cytisine and its derivatives, such as tetrahydrocytisine, are highly valued for their selective affinity toward nicotinic acetylcholine receptors (nAChRs), making them critical targets in neuropharmacological drug development. The core structural challenge in synthesizing these alkaloids lies in constructing the rigid 3,7-diazabicyclo[3.3.1]nonane (bispidine) framework[1].

The double Mannich condensation offers an elegant, atom-economical, and biomimetic pathway to assemble this tricyclic system in a single step[2]. By utilizing quinolizidine-2,6-dione as the starting material, the pre-existing lactam ring sterically directs the cyclization. This ensures the correct endo-conformation of the resulting 8-oxo-bispidine system, a critical stereochemical requirement for cytisine analogs[3].

Experimental Design & Causality

A robust synthetic protocol must account for chemoselectivity and byproduct minimization. The synthesis of 2,3,4,5-tetrahydrocytisine relies on three distinct phases, each governed by specific causal drivers[3]:

• Amine Selection (Benzylamine vs. Methylamine): While methylamine directly yields a permanent N-methyl derivative, benzylamine is selected here because the N-benzyl group acts as a transient protecting group. It withstands the harsh alkaline environment of the subsequent Wolff-Kishner reduction and is easily cleaved via catalytic hydrogenolysis to yield the required secondary amine.

• Formaldehyde Source (Paraformaldehyde): Aqueous formaldehyde (formalin) often leads to exhaustive N-methylation and complex polymeric mixtures. Using solid paraformaldehyde, added in staggered portions, ensures a slow, controlled depolymerization. This maintains a low steady-state concentration of formaldehyde, favoring the desired cyclization over Eschweiler-Clarke-type side reactions.

• Selective Deoxygenation (Wolff-Kishner): The intermediate possesses two carbonyls: a ketone at C(8) and a lactam at C(6). The classical Wolff-Kishner reduction is employed because hydrazine selectively forms a hydrazone with the more electrophilic ketone. Subsequent base-catalyzed thermal decomposition selectively deoxygenates C(8) without damaging the highly stable lactam ring.

Step-by-Step Protocol

Phase 1: Double Mannich Condensation (Synthesis of N-benzyl-8-oxo-tetrahydrocytisine)

Self-Validation Checkpoint: The reaction progress must be monitored by TLC (e.g., Acetone:Methanol 2:3). The disappearance of the starting dione and the appearance of a UV-active, Dragendorff-positive spot confirms the formation of the bispidine core.

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent of quinolizidine-2,6-dione in methanol (approx. 20 mL/g of substrate).

• Reagent Addition: Prepare a separate mixture of benzylamine (1.17 eq) and glacial acetic acid (1.17 eq) in methanol. Add this mixture dropwise to the dione solution under gentle reflux over a period of 6 hours.

• Controlled Cyclization: Simultaneously, add paraformaldehyde (2.2 eq) to the refluxing mixture in six equal portions, spaced exactly 1 hour apart. Causality: This staggered addition prevents the buildup of unreacted formaldehyde, mitigating the risk of side reactions.

• Maturation: After the final addition, maintain reflux for 1 hour, then allow the reaction to stir overnight at room temperature to ensure complete cyclization.

• Workup: Remove the methanol in vacuo. Cool the residue in an ice bath and basify using a 30% aqueous potassium hydroxide (KOH) solution. Saturate the aqueous layer with solid potassium carbonate (K₂CO₃) to salt out the organic product.

• Extraction: Extract the mixture with dichloromethane (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude N-benzyl-8-oxo-2,3,4,5-tetrahydrocytisine. Purify via column chromatography.

Phase 2: Selective Wolff-Kishner Reduction

Self-Validation Checkpoint: The cessation of nitrogen gas evolution at 200°C serves as a visual indicator of reaction completion. IR spectroscopy should confirm the disappearance of the ketone carbonyl stretch (~1710 cm⁻¹) while the lactam stretch (~1650 cm⁻¹) remains intact.

• Hydrazone Formation: Dissolve the intermediate from Phase 1 in diethylene glycol. Add an excess of hydrazine hydrate (approx. 5-10 eq). Heat the mixture to 140°C for 2 hours under a reflux condenser to form the hydrazone.

• Deoxygenation: Cool the mixture slightly and add solid KOH (approx. 3-5 eq). Equip the flask with a distillation apparatus to remove water and excess hydrazine.

• Thermal Decomposition: Gradually increase the temperature to 200°C. Maintain this temperature until nitrogen gas evolution ceases (typically 3-4 hours).

• Workup: Cool the mixture to room temperature, dilute with water, and extract with dichloromethane. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield N-benzyl-2,3,4,5-tetrahydrocytisine.

Phase 3: Catalytic Hydrogenolysis (Deprotection)

Self-Validation Checkpoint: Hydrogen uptake will cease once the debenzylation is complete. The final product should be confirmed via ¹H NMR, noting the disappearance of the aromatic benzyl protons (7.2-7.4 ppm).

• Setup: Dissolve the N-benzyl-2,3,4,5-tetrahydrocytisine in methanol.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (approx. 10% w/w relative to the substrate) under an inert argon atmosphere to prevent ignition.

• Hydrogenation: Purge the flask with hydrogen gas and maintain under a hydrogen atmosphere (1 atm) via a balloon. Stir vigorously at room temperature overnight.

• Filtration: Purge the flask with argon. Filter the reaction mixture through a pad of Celite to safely remove the Pd/C catalyst. Wash the Celite pad thoroughly with additional methanol.

• Isolation: Concentrate the filtrate in vacuo to afford the final target, racemic 2,3,4,5-tetrahydrocytisine.

Quantitative Data Summary

Reaction Phase	Starting Material	Key Reagents	Target Intermediate / Product	Mechanistic Role & Selectivity
1. Double Mannich	Quinolizidine-2,6-dione	Benzylamine, (CH₂O)n, AcOH	N-benzyl-8-oxo-tetrahydrocytisine	Constructs the rigid endo-bispidine core; Benzyl acts as a robust protecting group.
2. Wolff-Kishner	N-benzyl-8-oxo-tetrahydrocytisine	N₂H₄·H₂O, KOH, Diethylene glycol	N-benzyl-tetrahydrocytisine	Selectively deoxygenates the C(8) ketone while preserving the C(6) lactam.
3. Hydrogenolysis	N-benzyl-tetrahydrocytisine	H₂ (1 atm), 10% Pd/C, Methanol	2,3,4,5-Tetrahydrocytisine	Cleanly cleaves the N-benzyl group without reducing the lactam.

Synthetic Workflow Diagram

Workflow for the synthesis of 2,3,4,5-tetrahydrocytisine via double Mannich condensation.

References

• Bicyclic Conformationally Restricted Diamines. Chemical Reviews (ACS Publications). URL:[Link]

• A Review of the Organic Synthesis and Medicinal Applications of the Natural Product Cytisine. Modern Organic Chemistry Research. URL: [Link]

• Short synthesis of 2,3,4,5-tetrahydrocytisine. ARKIVOC. URL:[Link]

Application Note: Structural Characterization of Tetrahydrocytisine via 1H and 13C NMR Spectroscopy

Executive Summary

Cytisine is a rigid, diazatricyclic quinolizidine alkaloid renowned for its partial agonist activity at α4β2 nicotinic acetylcholine receptors (nAChRs) 1. The catalytic hydrogenation of cytisine yields tetrahydrocytisine (1,2,3,4,5,6-hexahydro-1,5-methano-pyrido[1,2-a][1,5]diazocin-8-one), a saturated lactam. This structural modification abolishes the 2-pyridone moiety, resulting in a significant decrease in nAChR binding affinity 2, but transforms the molecule into a highly valuable chiral scaffold and "sparteine surrogate" for asymmetric synthesis 3.

This application note provides a comprehensive, self-validating protocol for the structural elucidation of tetrahydrocytisine using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. By mapping the exact causal relationships between the molecular transformation and the resulting spectral shifts, researchers can definitively validate the stereochemical and structural integrity of the reduced alkaloid.

Mechanistic Background & Analytical Rationale

The reduction of cytisine to tetrahydrocytisine involves the saturation of the C-9, C-10, and C-11 carbons, converting a conjugated, planar 2-pyridone ring into a flexible, saturated piperidone-like ring. Analytically, this reaction is monitored by the disappearance of downfield sp2 signals and the emergence of a highly complex, overlapping aliphatic spin system.

Because the newly formed saturated ring introduces significant conformational flexibility (allowing for chair/boat equilibrium dynamics), 1D NMR alone is insufficient for absolute structural proof. A self-validating matrix of 1D and 2D NMR techniques is required to unambiguously assign the diastereotopic protons and confirm the 1R, 5S, 12S configuration of the tricyclic core 4.

Workflow for the reduction of cytisine and subsequent NMR characterization.

Experimental Protocols: A Self-Validating Workflow

The following step-by-step methodology ensures that every spectral assignment is cross-verified by an orthogonal NMR experiment.

Phase 1: Sample Preparation and Solvent Selection

• Step 1: Determine the Salt Form. Assess whether the synthesized tetrahydrocytisine is a free base or a hydrochloride salt.

  • Causality: The free base is highly soluble in moderately polar aprotic solvents like CDCl3, which preserves the visibility of the secondary amine (N-H) proton. Conversely, the hydrochloride salt requires polar protic solvents (CD3OD or D2O). Using protic solvents causes rapid deuterium exchange, masking the N-H signal and slightly altering the chemical shifts of adjacent protons due to solvent effects 3.

• Step 2: Dissolution. Dissolve 15–20 mg of the analyte in 0.6 mL of the chosen deuterated solvent.

• Step 3: Internal Standard. Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to calibrate the chemical shift scale to exactly 0.00 ppm.

Phase 2: 1D NMR Acquisition (The Baseline)

• Step 1: 1H NMR (Proton). Acquire at 400 MHz or 500 MHz. Set the relaxation delay (D1) to 2.0 seconds and the pulse angle to 30°. Acquire 32–64 scans.

  • Causality: The 30° pulse ensures rapid recovery of longitudinal magnetization, while the 2.0s delay guarantees that the highly coupled, dense aliphatic protons in the 1.40–3.80 ppm range integrate quantitatively 5.

• Step 2: 13C NMR (Carbon). Acquire at 100 MHz or 125 MHz using a WALTZ-16 decoupling sequence. Set D1 to 2.0–3.0 seconds. Acquire 1024 scans.

  • Causality: WALTZ-16 decoupling collapses the carbon multiplets into sharp singlets. This is critical for distinguishing the newly formed sp3 carbons (C-9, C-10, C-11) from the existing bridgehead carbons (C-5, C-6, C-7) 3.

Phase 3: 2D NMR Acquisition (The Self-Validating Matrix)

• Step 1: 1H-1H COSY. Acquire with a spectral width covering 0–6 ppm in both dimensions.

  • Causality: The reduction introduces a continuous chain of aliphatic protons. COSY is required to "walk" the spin system from C-9 to C-11, proving the piperidone ring is fully saturated and intact 4.

• Step 2: 1H-13C HSQC. Set the 13C spectral width to 0–180 ppm.

  • Causality: Because the 1H spectrum will show a heavily overlapped multiplet region between 1.40 and 3.80 ppm, HSQC separates these protons based on their attached carbon's chemical shift, allowing for unambiguous assignment of diastereotopic protons.

2D NMR logical framework for self-validating structural assignments.

Data Presentation & Interpretation

The most definitive proof of successful cytisine reduction is found in the 13C NMR spectrum. The conjugated pyridone ring of cytisine contains four sp2 carbons (C-8, C-9, C-10, C-11, C-11a). Upon reduction to tetrahydrocytisine, C-9 through C-11a shift dramatically upfield into the aliphatic region (20–60 ppm), and the C-8 carbonyl shifts downfield from a conjugated amide (~163 ppm) to a saturated lactam (~173 ppm) 3.

Table 1: 13C NMR Chemical Shift Comparison (100 MHz, CDCl3, 298K)

Carbon Position	(-)-Cytisine (ppm)	Tetrahydrocytisine (ppm)	Structural Implication
C-2	53.98	42.78	Shielding due to loss of ring current
C-4	52.99	47.34	Shielding due to loss of ring current
C-5	27.76	25.92	Minor aliphatic shift (Bridgehead)
C-6	26.30	30.54	Deshielding from conformational change
C-7	49.75	46.12	Minor aliphatic shift (Bridgehead)
C-8 (Carbonyl)	163.69	173.01	Conjugated amide → Saturated lactam
C-9	116.74	33.15	sp2 CH → sp3 CH2
C-10	138.82	20.48	sp2 CH → sp3 CH2
C-11	105.02	27.41	sp2 CH → sp3 CH2
C-11a	151.07	60.10	sp2 Quaternary → sp3 CH

Note: The 1H NMR spectrum of tetrahydrocytisine will exhibit a highly complex multiplet region between 1.40–3.80 ppm integrating to 13 protons, contrasting sharply with the distinct downfield aromatic doublets/multiplets (5.90–7.40 ppm) seen in the parent cytisine molecule5.

References

• (-)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications - Chemical Reviews. 1

• Solution and solid state characterization of “sparteine surrogate” (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine - Bulgarian Chemical Communications. 3

• NPR REVIEW - Repositorio Académico, Universidad de Chile. 2

• Short synthesis of 2,3,4,5-tetrahydrocytisine - Semantic Scholar. 5

• Conformational states and crystal structure of N-formylcytisine - ResearchGate. 4

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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: In Vitro Electrophysiology Assay for Tetrahydrocytisine and Derivatives on nAChRs

Introduction & Pharmacological Context

Nicotinic acetylcholine receptors (nAChRs) are pentameric ligand-gated ion channels implicated in various neurological disorders, including nicotine addiction (driven primarily by the α4​β2​ subtype) and cognitive deficits (linked to the α7​ subtype). (-)-Cytisine, a naturally occurring quinolizidine alkaloid, is a well-characterized partial agonist at α4​β2​ receptors and a full agonist at α7​ receptors .

To map the structure-activity relationship (SAR) of the nAChR orthosteric binding site, researchers utilize derivatives such as tetrahydrocytisine and its N-alkylated or C(10)-substituted analogs. Structural modifications, such as the reduction of the pyridone ring to yield tetrahydrocytisine, alter the critical cation- π interactions and hydrogen bonding networks within the binding pocket. This increased flexibility generally results in reduced binding affinity and altered efficacy compared to the rigid parent compound .

This application note details a robust Two-Electrode Voltage Clamp (TEVC) electrophysiology protocol using Xenopus laevis oocytes to quantify the pharmacological profile of tetrahydrocytisine and its derivatives.

Mechanistic Pathway of Activation

Tetrahydrocytisine initiates receptor activation by docking into the orthosteric site at the interface of the α and β (or α and α ) subunits. The binding is mediated by crucial cation- π interactions with conserved aromatic residues (e.g., TyrC2, TrpB). This binding triggers a global conformational shift, opening the central pore to allow Na+ and Ca2+ influx, which is recorded as an inward macroscopic current during TEVC.

Mechanistic pathway of nAChR activation by tetrahydrocytisine.

Experimental Rationale & Causality (E-E-A-T)

A self-validating electrophysiological assay requires strict control over environmental variables to ensure that the recorded currents are exclusively mediated by the exogenously expressed nAChRs:

• Expression System Selection : Xenopus oocytes are chosen over mammalian cell lines for their ability to precisely control subunit stoichiometry. For example, injecting a 1:1 or 1:10 ratio of α4​:β2​ cRNA forces the assembly of (α4​)2​(β2​)3​ or (α4​)3​(β2​)2​ stoichiometries, which possess vastly distinct pharmacological profiles and sensitivities to cytisine derivatives .

• Buffer Composition (Atropine Addition) : Xenopus oocytes express endogenous muscarinic acetylcholine receptors. To prevent confounding inward currents from these endogenous channels during Acetylcholine (ACh) control applications, the Ringer's perfusion buffer must be supplemented with 1 µM Atropine.

• Perfusion Kinetics : The α7​ nAChR subtype desensitizes on a rapid, millisecond timescale. Therefore, a fast-perfusion system (e.g., 2-4 mL/min) is non-negotiable to capture the true peak current ( Imax​ ) before the receptors transition into a desensitized state .

• Internal Validation (Run-down Correction) : nAChRs are prone to "run-down" (a progressive decrease in current amplitude over repeated stimulations). The protocol mandates the periodic application of a sub-maximal ACh reference concentration (e.g., EC50​ ) every 3-4 test applications. Tetrahydrocytisine responses are mathematically normalized to these flanking ACh responses to ensure data trustworthiness.

Experimental Workflow

Workflow for TEVC electrophysiology of nAChRs in Xenopus oocytes.

Detailed Step-by-Step Protocol

Phase 1: Oocyte Preparation and Microinjection

• cRNA Preparation : Linearize plasmid DNA containing human α4​ , β2​ , or α7​ nAChR sequences. Synthesize capped cRNA using a commercial in vitro transcription kit. Purify and quantify the cRNA.

• Oocyte Harvesting : Surgically extract ovarian lobes from anesthetized Xenopus laevis. Defolliculate oocytes using Collagenase Type I (2 mg/mL) in calcium-free OR2 buffer for 1-2 hours at room temperature with gentle agitation.

• Microinjection : Select healthy Stage V-VI oocytes. Inject 5-50 ng of cRNA per oocyte (volume: 50 nL). For α4​β2​ receptors, use a 1:1 cRNA ratio for a mixed population, or a 1:10 ratio to force the high-affinity (α4​)2​(β2​)3​ stoichiometry.

• Incubation : Store injected oocytes in ND96 medium supplemented with 2.5 mM sodium pyruvate and 50 µg/mL gentamicin at 18°C for 2 to 5 days to allow for optimal receptor translation and membrane trafficking.

Phase 2: Electrophysiology Setup

• Electrode Fabrication : Pull borosilicate glass capillaries to a tip resistance of 0.5–2.0 M Ω when filled with 3 M KCl.

• Chamber Placement : Place a single oocyte into the recording chamber of an automated TEVC system (e.g., OpusXpress 6000A).

• Perfusion : Continuously perfuse the chamber with ND96 Ringer's solution (115 mM NaCl, 2.5 mM KCl, 1.8 mM CaCl2​ , 10 mM HEPES, 1 µM atropine, pH 7.2) at a rate of 2 mL/min (increase to 4 mL/min for α7​ recordings to combat rapid desensitization).

• Voltage Clamp : Impale the oocyte with both the voltage-sensing and current-injecting electrodes. Clamp the membrane potential at -60 mV. Allow the baseline holding current to stabilize for 3-5 minutes.

Phase 3: Compound Application

• Reference Application : Apply a 2-second pulse of ACh at its predetermined EC50​ concentration (e.g., 10 µM for α4​β2​ ). Wash out for 3 minutes. Repeat until the peak current varies by less than 5% between applications, establishing a stable baseline.

• Test Compound (Tetrahydrocytisine) : Apply ascending concentrations of tetrahydrocytisine or its derivatives (e.g., 1 nM to 100 µM) for 2 to 5 seconds.

• Washout and Recovery : Implement a strict 3 to 5-minute washout period with ND96 buffer between each compound application to allow receptors to fully recover from desensitization.

• Bracketing : Apply the ACh reference concentration every third injection to monitor and mathematically correct for receptor run-down.

Phase 4: Data Acquisition and Analysis

• Current Measurement : Measure the peak inward current ( Imax​ ) for each application.

• Normalization : Express the tetrahydrocytisine-induced current as a percentage of the flanking ACh reference currents.

• Curve Fitting : Plot the normalized responses against the log concentration of tetrahydrocytisine. Fit the data using a standard Hill equation:

  I=1+10(logEC50​−log[Agonist])×nH​Imax​​

  to determine the EC50​ (potency) and maximum efficacy relative to ACh.

Quantitative Data Presentation

The structural flexibility introduced by reducing the pyridone ring of cytisine to form tetrahydrocytisine alters its pharmacological profile. The table below summarizes representative binding affinities and efficacies across nAChR subtypes based on established literature , .

Compound	Receptor Subtype	Binding Affinity ( Ki​ , nM)	Efficacy (Relative to ACh)
(-)-Cytisine	α4​β2​	0.15 - 1.0	Partial Agonist (~30%)
(-)-Cytisine	α7​	40 - 60	Full Agonist (~100%)
Tetrahydrocytisine	α4​β2​	> 100	Partial Agonist
N-methyl-tetrahydrocytisine	α4​β2​	~ 200	Partial Agonist
N-propyl-tetrahydrocytisine	α4​β2​	> 5000	Inactive / Antagonist

Note: The dramatic decrease in α4​β2​ affinity from N-methyl to N-propyl derivatives highlights the spatial constraints of the orthosteric binding pocket for bicyclic scaffolds.

References

• Rouden, J., Lasne, M.-C., Blanchet, J., & Baudoux, J. (2014). (-)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications. Chemical Reviews, 114(1), 712-778. [Link]

• Blom, A. E. M., Campello, H. R., Lester, H. A., Gallagher, T., & Dougherty, D. A. (2019). Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor. Journal of the American Chemical Society, 141(40), 15840-15849.[Link]

• Eibl, C., Munoz, L., Tomassoli, I., Stokes, C., Papke, R. L., & Gündisch, D. (2013). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands. Part 1: the influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. Bioorganic & Medicinal Chemistry, 21(23), 7283-7308.[Link]

Application Note: Radiolabeling Tetrahydrocytisine with Tritium for nAChR Binding Studies

Executive Summary

This application note details the theoretical rationale, radiochemical synthesis, and biological application of [3H] tetrahydrocytisine. By utilizing catalytic tritiation to reduce the 2-pyridone ring of the natural alkaloid cytisine, researchers can generate a fully saturated, ultra-high specific activity radioligand. This protocol provides a robust, self-validating methodology for producing [3H] tetrahydrocytisine and deploying it in radioligand binding assays to probe low-affinity states of nicotinic acetylcholine receptors (nAChRs).

Mechanistic Rationale & Radiochemistry Strategy

The Target Profile

Cytisine is a well-characterized, potent partial agonist at α4​β2​ nAChRs[1]. Its fully saturated derivative, tetrahydrocytisine, exhibits altered binding kinetics and a significantly lower affinity—approximately 170-fold lower for α4​β2​ receptors compared to the parent compound[2]. While seemingly counterintuitive for a radioligand, studying low-affinity receptor states, allosteric modulations, or high-density muscle-type nAChRs requires a probe that can be detected at very low fractional receptor occupancy.

The Radiochemical Strategy

Direct hydrogen isotope exchange (HIE) on saturated aliphatic rings often yields low specific activity. Instead, we utilize the unsaturated 2-pyridone ring of cytisine as a synthetic handle. Catalytic reduction of the two double bonds with tritium gas ( 3H2​ ) incorporates up to four tritium atoms per molecule. Because each tritium atom contributes approximately 28.8 Ci/mmol[3], the resulting [3H4​] tetrahydrocytisine achieves an ultra-high specific activity (>100 Ci/mmol). This massive signal amplification compensates for the ligand's lower affinity, allowing for precise quantification of low-affinity binding events.

Catalyst Selection

Platinum(IV) oxide (PtO 2​ , Adams' catalyst) is selected over palladium on carbon (Pd/C). The 2-pyridone ring of cytisine possesses aromatic character, making it highly resistant to mild reduction. PtO 2​ in an acidic medium (glacial acetic acid) protonates the pyridone oxygen, disrupting the ring's aromaticity and lowering the activation energy required for complete saturation to the piperidone ring.

Chemical workflow for the catalytic tritiation of cytisine to [3H]tetrahydrocytisine.

Experimental Protocol: Synthesis of [3H] Tetrahydrocytisine

Caution: This procedure involves multi-Curie levels of radioactivity. It must be performed in a specialized radiochemistry facility using a dedicated high-vacuum tritium manifold.

Step 1: Reaction Assembly

• Add 2.0 mg of (-)-cytisine and 5.0 mg of PtO 2​ to a 2 mL heavy-walled glass tritiation flask.

• Add 0.5 mL of glacial acetic acid. Add a micro-magnetic stir bar.

Step 2: High-Vacuum Tritiation

• Attach the flask to the tritium manifold. Freeze the solution using liquid nitrogen, evacuate the flask to < 10−3 Torr, and thaw. Repeat this freeze-pump-thaw cycle three times. Causality: This removes dissolved oxygen, which would poison the catalyst or create an explosive mixture with 3H2​ .

• Introduce 10–15 Curies of carrier-free 3H2​ gas at sub-atmospheric pressure (~600 Torr). Causality: Sub-atmospheric pressure ensures that any potential system leak is inward, preventing radioactive gas from escaping into the fume hood.

• Stir vigorously at room temperature for 6 hours. Monitor the pressure drop in the manifold to validate gas consumption.

Step 3: Labile Tritium Removal (Self-Validating Step)

During reduction, tritium also exchanges with the secondary amine (N-H → N- 3 H) and the solvent. These heteroatom-bound tritiums are "labile" and will rapidly exchange with water in biological buffers, destroying the assay's signal-to-noise ratio.

• Evaporate the reaction mixture to dryness under vacuum.

• Re-dissolve the residue in 1.0 mL of anhydrous methanol and evaporate again.

• Repeat the methanol dissolution and evaporation four times. Causality: The vast molar excess of protium in methanol forces the equilibrium back to N-H, leaving only the stable, covalently bound C- 3 H atoms intact.

Step 4: HPLC Purification & Identity Validation

• Re-dissolve the final residue in 0.5 mL of mobile phase.

• Inject onto a Reverse-Phase HPLC (C18 column, 5 μ m, 4.6 x 250 mm) using an isocratic mobile phase of 0.1% Trifluoroacetic acid (TFA) in Water/Acetonitrile (90:10 v/v).

• Co-inject with a "cold" (unlabeled) tetrahydrocytisine standard. Causality: The UV absorbance peak of the cold standard must perfectly align with the radioactive peak (detected via an in-line flow scintillation analyzer), validating the chemical identity of the radioligand.

Data Presentation & Quality Control

To ensure the trustworthiness of the radioligand, the final product must be characterized for Radiochemical Purity (RCP) and Specific Activity.

Property	Cytisine (Precursor)	[3H] Tetrahydrocytisine (Product)
Molecular State	Unsaturated (2-Pyridone)	Saturated (Piperidone)
Tritium Atoms/Molecule	0	Up to 4
Specific Activity	N/A	100 – 115 Ci/mmol
α4​β2​ Affinity ( Ki​ )	~3.0 nM	~510 nM
Primary Application	High-affinity agonist	Low-affinity state probing

Radioligand Binding Assay Protocol

Logical sequence for the[3H]tetrahydrocytisine radioligand binding assay.

Step 1: Membrane Preparation

• Homogenize rat brain tissue (or transfected HEK293 cells expressing α4​β2​ nAChRs) in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

• Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet in fresh buffer to a final concentration of 1 mg/mL protein.

Step 2: Assay Incubation (Self-Validating System)

Because tetrahydrocytisine has a lower affinity, the incubation volume is kept small (250 μ L) to maintain a high concentration of the radioligand without utilizing excessive amounts of radioactivity.

• Total Binding Tubes: Add 50 μ g of membrane protein, [3H] tetrahydrocytisine (0.5 – 10 nM), and buffer.

• Non-Specific Binding Tubes: Add the same components plus 10 μ M of unlabeled nicotine (Displacer). Causality: The displacer saturates all specific nAChR sites. Any radioactivity detected in these tubes represents non-specific sticking to lipids or plastic, allowing for the calculation of true Specific Binding (Total minus Non-Specific).

• Incubate for 2 hours at 4°C to reach equilibrium.

Step 3: Rapid Filtration

Alkaloids like tetrahydrocytisine are positively charged at physiological pH and will bind nonspecifically to the negative silanol groups of glass fiber filters.

• Pre-soak GF/B filters in 0.5% polyethylenimine (PEI) for 1 hour. Causality: PEI coats the glass with a dense positive charge, repelling the radioligand and drastically reducing non-specific background noise.

• Terminate the reaction by rapid vacuum filtration using a 96-well cell harvester.

• Wash the filters three times with 3 mL of ice-cold Tris-HCl buffer to remove unbound ligand.

Step 4: Scintillation Counting

• Transfer the filters to scintillation vials and add 3 mL of liquid scintillation cocktail.

• Allow the vials to sit in the dark for 12 hours. Causality: This ensures the complete extraction of the radioligand from the filter matrix into the organic cocktail, preventing self-absorption and ensuring accurate counting efficiency.

• Count the samples in a Liquid Scintillation Counter (LSC) for 2 minutes per vial.

References

• (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications Source: Chemical Reviews (ACS Publications) URL:[Link][1]

• The Development and Application of Tritium-Labeled Compounds in Biomedical Research Source: Molecules (NIH / PubMed Central) URL:[Link][3]

• Novel Nicotinic Acetylcholine Receptor Ligands based on Cytisine, Ferruginine, Anatoxin-a and Choline Source: University of Bonn (bonndoc) URL:[Link][2]

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Application Notes &amp; Protocols: Evaluating Tetrahydrocytisine Efficacy in Animal Models of Nicotine Dependence

Introduction: The Challenge of Nicotine Dependence and the Promise of Tetrahydrocytisine

Nicotine dependence, the primary driver of tobacco use, remains a leading cause of preventable death and disease worldwide.[1] The addictive properties of nicotine are primarily mediated by its action on neuronal nicotinic acetylcholine receptors (nAChRs) in the brain.[2][3] Specifically, the α4β2 nAChR subtype is critically implicated in the reinforcing effects of nicotine and the development of dependence.[4][5] When nicotine binds to these receptors, it triggers the release of dopamine in the brain's reward pathways, producing the pleasurable sensations that lead to continued use.[6]

Tetrahydrocytisine, commonly known as cytisine, is a plant-based alkaloid that has been used for smoking cessation for decades, particularly in Eastern and Central Europe.[7][8] Its therapeutic potential stems from its specific pharmacological profile: cytisine is a partial agonist of the α4β2 nAChR.[8][9] This means it binds to the same receptors as nicotine but elicits a weaker response. This dual action allows it to alleviate withdrawal symptoms and cravings while simultaneously blocking the rewarding effects of nicotine from tobacco smoke.[5][10] Clinical trials have demonstrated that cytisine is a safe, effective, and highly cost-effective treatment for nicotine dependence.[4][11][12]

To further investigate the preclinical efficacy of cytisine and novel derivatives, robust and validated animal models are indispensable. These models allow researchers to dissect the behavioral and neurobiological mechanisms by which cytisine reduces nicotine's addictive potential. This guide provides an in-depth overview of the most relevant animal models and detailed protocols for testing the efficacy of Tetrahydrocytisine.

Mechanism of Action: Tetrahydrocytisine at the Nicotinic Receptor

Understanding the interaction of nicotine and cytisine at the α4β2 nAChR is fundamental to designing and interpreting preclinical studies. Nicotine acts as a full agonist, causing a robust opening of the ion channel and a strong downstream dopamine release.[13][14] In contrast, cytisine, as a partial agonist, produces only a submaximal response.[15] When co-administered (as when a person on cytisine treatment relapses and smokes), cytisine occupies the receptor, preventing nicotine from binding and exerting its full rewarding effect. This competitive antagonism is a key component of its therapeutic action.

Figure 2: Experimental Workflow for Intravenous Self-Administration (IVSA).

Protocol: IVSA

• Apparatus: Standard operant conditioning chambers equipped with two levers, a stimulus light, and an infusion pump connected to the animal via a tether and swivel system.

• Animal Preparation:

  • Adult male or female Sprague-Dawley or Wistar rats (250-350g) are surgically implanted with an intravenous catheter into the right jugular vein.

  • Animals are allowed 4-7 days for recovery post-surgery. Catheter patency is maintained with daily flushes of heparinized saline.

• Acquisition of Nicotine Self-Administration:

  • Animals are placed in the operant chambers for daily 1-2 hour sessions.

  • Pressing the "active" lever results in an intravenous infusion of nicotine (e.g., 0.03 mg/kg/infusion, free base) over 1-3 seconds, paired with a cue light. [16][17] * Pressing the "inactive" lever is recorded but has no consequence.

  • A fixed-ratio (FR) schedule is used, typically starting with FR1 (one press = one infusion) and moving to FR5 to demonstrate more motivated responding. [16] * Training continues until a stable baseline of responding is achieved (e.g., <15% variability in infusions over 3 consecutive days).

• Tetrahydrocytisine Efficacy Testing:

  • A within-subjects design is typically used. Animals serve as their own controls.

  • Prior to the IVSA session (e.g., 30 minutes before), animals are pre-treated with either vehicle (saline) or various doses of Tetrahydrocytisine (e.g., 0.5, 1.0, 2.0 mg/kg, s.c. or i.p.).

  • The order of doses is counterbalanced across animals.

  • The primary endpoint is the number of nicotine infusions earned. A significant reduction in infusions following cytisine pre-treatment indicates efficacy.

• Data Analysis: Data are analyzed using a repeated-measures ANOVA, with pre-treatment (vehicle vs. cytisine doses) as the within-subjects factor. Post-hoc tests are used to compare individual doses to the vehicle control.

Conditioned Place Preference (CPP)

CPP assesses the rewarding properties of nicotine by measuring an animal's preference for an environment previously paired with the drug. Cytisine's efficacy can be tested by its ability to block the acquisition of nicotine-induced CPP or to extinguish a previously established preference.

Figure 3: Experimental Workflow for Conditioned Place Preference (CPP).

Protocol: CPP

• Apparatus: A two- or three-chamber CPP box. The chambers are distinct in their visual (e.g., black vs. white walls) and tactile (e.g., grid vs. mesh floor) cues.

• Procedure (Unbiased Design):

  • Pre-Test (Baseline): On Day 1, animals are placed in the apparatus and allowed to freely explore all chambers for 15 minutes to determine their initial, unbiased preference. The time spent in each chamber is recorded.

  • Conditioning (8 days): This phase consists of alternating injections of nicotine and saline.

    • On one day, the animal receives a subcutaneous (s.c.) injection of nicotine (e.g., 0.1-0.6 mg/kg) and is immediately confined to one of the chambers (typically the initially non-preferred one) for 30 minutes. [18][19] * On the alternate day, the animal receives a saline injection and is confined to the opposite chamber for 30 minutes. [18] * Post-Test (Expression): On the day after the last conditioning session, the animal is placed back in the apparatus in a drug-free state and allowed to freely explore for 15 minutes. The time spent in each chamber is recorded.

• Tetrahydrocytisine Efficacy Testing (Blockade Paradigm):

  • To test if cytisine can block the rewarding effects of nicotine, animals are pre-treated with cytisine (or vehicle) before each nicotine conditioning session.

  • The control group receives vehicle + nicotine, while the test group receives cytisine + nicotine.

  • Efficacy is demonstrated if the cytisine-treated group does not develop a preference for the nicotine-paired chamber, unlike the control group.

• Data Analysis: The primary endpoint is the "preference score," calculated as the time spent in the drug-paired chamber during the Post-Test minus the time spent in the same chamber during the Pre-Test. Data are analyzed using a two-way ANOVA (e.g., factors of Nicotine treatment and Cytisine treatment) or t-tests.

Nicotine Withdrawal Models

These models are critical for evaluating cytisine's ability to alleviate the negative symptoms of nicotine cessation, a key factor in relapse.

Protocol: Precipitated Somatic Withdrawal

• Dependence Induction:

  • Nicotine dependence is induced in rats or mice via chronic nicotine administration. [20][21]The most common method is the surgical implantation of a subcutaneous osmotic minipump that delivers a continuous infusion of nicotine (e.g., 6-9 mg/kg/day) for 7-14 days. 2. Precipitation of Withdrawal:

  • After the infusion period, withdrawal is "precipitated" by administering a nicotinic receptor antagonist, such as mecamylamine (1-2 mg/kg, i.p.). [22]This rapidly displaces nicotine from its receptors, inducing a robust and measurable withdrawal syndrome.

• Tetrahydrocytisine Efficacy Testing:

  • On the test day, separate groups of nicotine-dependent animals are pre-treated with vehicle or various doses of cytisine.

  • Approximately 30 minutes later, all animals receive the mecamylamine challenge.

  • Immediately following the mecamylamine injection, animals are placed in an observation chamber.

• Observation and Scoring:

  • For a period of 10-30 minutes, two observers blind to the treatment conditions score the frequency of somatic withdrawal signs. [22] * Commonly scored signs in rats include: abdominal constrictions (writhes), gasps, facial fasciculation, ptosis (drooping eyelids), and teeth chattering. [22] * A composite withdrawal score is calculated for each animal.

• Data Analysis: The composite withdrawal scores are analyzed using a one-way ANOVA followed by post-hoc tests to compare cytisine-treated groups to the vehicle-treated control group. A significant reduction in the withdrawal score indicates that cytisine alleviates the physical signs of withdrawal.

Summary of Dosing and Parameters

The following table provides typical parameters for the protocols described. It is crucial to note that these may require optimization based on the specific rodent strain, age, and laboratory conditions.

Parameter	Intravenous Self-Administration (IVSA)	Conditioned Place Preference (CPP)	Somatic Withdrawal
Animal Model	Rat (Sprague-Dawley, Wistar)	Rat (Sprague-Dawley), Mouse (C57BL/6J)	Rat (Sprague-Dawley, Wistar)
Nicotine Dose	0.01 - 0.03 mg/kg/infusion (i.v.) [17]	0.1 - 0.6 mg/kg (s.c.) [18][19]	6 - 9 mg/kg/day via minipump (s.c.)
Tetrahydrocytisine Dose	0.5 - 2.0 mg/kg (i.p. or s.c.)	0.5 - 2.0 mg/kg (i.p. or s.c.)	0.5 - 2.0 mg/kg (i.p. or s.c.) [2][15]
Primary Endpoint	Number of Nicotine Infusions	Preference Score (Time Difference)	Composite Withdrawal Score
Interpretation of Efficacy	↓ Infusions	↓ Preference Score	↓ Withdrawal Score

Conclusion

The animal models of intravenous self-administration, conditioned place preference, and nicotine withdrawal provide a powerful suite of tools for the preclinical evaluation of Tetrahydrocytisine. By demonstrating that cytisine can reduce the reinforcing value of nicotine, block its rewarding properties, and alleviate the aversive symptoms of withdrawal, researchers can build a strong, evidence-based case for its clinical utility. The protocols outlined in this guide provide a validated framework for conducting these critical experiments, ultimately contributing to the development of more effective therapies for nicotine dependence.

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• Tutka, P., Vinnikov, D., Courtney, R.J., & Benowitz, N.L. (2019). Cytisine for nicotine addiction treatment: a review of pharmacology, therapeutics and an update of clinical trial evidence for smoking cessation. Addiction, 114(11), 1951–69. [Link]

• West, R., Zatonski, W., Cedzynska, M., Lewandowska, D., Pazik, J., Aveyard, P., & Stapleton, J. (2011). Placebo-Controlled Trial of Cytisine for Smoking Cessation. New England Journal of Medicine, 365(13), 1193–1200. [Link]

• West, R. (2017). Tobacco smoking: Health impact, prevalence, correlates and interventions. Psychology & Health, 32(8), 1018–36.

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• Calvo-Soto, M., et al. (2024). Safety and efficacy of CyTisine for smoking cessation in a hOSPital context (CITOSP). Tobacco Prevention & Cessation. [Link]

• Hartmann-Boyce, J., et al. (2024). Cytisine for tobacco and e-cigarette cessation: Trial and real-world evidence. SRNT 2024 Annual Meeting.

• George, O., & Koob, G. F. (2013). Animal Models of Nicotine Exposure: Relevance to Second-Hand Smoking, Electronic Cigarette Use, and Compulsive Smoking. Cold Spring Harbor Perspectives in Medicine, 3(10), a012195. [Link]

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• 7. Cytisine for nicotine addiction treatment: a review of pharmacology, therapeutics and an update of clinical trial evidence for smoking cessation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Advanced LC-MS/MS Methodologies for the Quantification of Tetrahydrocytisine in Biological Matrices

Executive Summary

Tetrahydrocytisine (THC) is a saturated quinolizidine alkaloid (QA) derived from cytisine. Accurate quantification of THC in complex biological matrices—such as plasma, serum, and plant extracts—is critical for pharmacokinetic profiling, toxicology, and agricultural traceability. This application note details a highly sensitive, self-validating Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol. By coupling Mixed-Mode Cation Exchange (MCX) solid-phase extraction with Hydrophilic Interaction Liquid Chromatography (HILIC), this methodology overcomes the inherent challenges of analyzing highly polar, basic alkaloids.

Mechanistic Rationale & Biological Significance

Tetrahydrocytisine is structurally characterized by a 3,7-diazabicyclo[3.3.1]nonane scaffold [1]. It is formed naturally via the reduction of cytisine, a well-known partial agonist at α4β2 nicotinic acetylcholine receptors (nAChRs) [2]. While cytisine is utilized clinically for smoking cessation, reduced analogues like THC exhibit altered receptor binding affinities, making them vital targets in structure-activity relationship (SAR) studies [1].

Furthermore, THC is a prominent QA in the Leguminosae family (e.g., Lupinus, Thermopsis). Its quantification serves as a critical biomarker for agricultural traceability, ensuring the safety of lupin-derived food products by monitoring anti-nutritional and toxicological alkaloid loads [3], [4].

Figure 1: Biosynthetic relationship and structural derivation of Tetrahydrocytisine from L-Lysine.

Analytical Strategy: A Self-Validating System

To ensure absolute scientific integrity and E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), every step of this protocol is designed with explicit mechanistic causality:

• Sample Cleanup via MCX SPE: Tetrahydrocytisine possesses a basic secondary amine (pKa ~ 8.5). By acidifying the sample to pH 3.0, the amine is fully protonated. Mixed-Mode Cation Exchange (MCX) captures the protonated alkaloid via strong electrostatic interactions. This allows for aggressive washing with 100% methanol to strip away neutral lipids and hydrophobic matrix components that would otherwise cause severe ion suppression in ESI-MS.

• Chromatographic Separation via HILIC: Due to the high polarity of the diazabicyclic scaffold, traditional C18 reversed-phase columns yield poor retention and peak tailing [2]. HILIC utilizes a highly organic mobile phase (>90% Acetonitrile) at the start of the gradient. This strongly retains polar basic analytes and dramatically enhances electrospray desolvation efficiency, drastically lowering the Limit of Detection (LOD).

• Self-Validating Internal Standardization: Lupanine (or Cytisine-d4) is spiked into the biological matrix prior to protein precipitation. This acts as a self-validating mechanism to automatically correct for volumetric losses during SPE and matrix-induced ion suppression during MS ionization.

Experimental Protocols

Reagents and Materials

• Solvents: LC-MS grade Acetonitrile (MeCN), Methanol (MeOH), and Water.

• Modifiers: LC-MS grade Formic Acid (FA), Ammonium Formate, and Ammonium Hydroxide (NH₄OH).

• Consumables: Oasis MCX SPE Cartridges (30 mg, 1 mL), Acquity BEH HILIC Column (2.1 x 100 mm, 1.7 µm).

Step-by-Step Sample Preparation

• Aliquot & Spike: Transfer 100 µL of the biological sample (plasma, serum, or clarified plant extract) into a 1.5 mL microcentrifuge tube. Spike with 10 µL of Internal Standard (Lupanine, 100 ng/mL).

• Protein Precipitation: Add 300 µL of cold MeCN containing 1% FA. Vortex vigorously for 2 minutes to disrupt protein-alkaloid binding.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4 °C.

• Dilution (Critical Step): Transfer 200 µL of the supernatant into a clean tube and dilute with 800 µL of 0.1% FA in water. Causality: Reducing the organic solvent concentration to <20% ensures the analyte binds to the MCX sorbent via ion exchange rather than eluting prematurely.

Solid-Phase Extraction (SPE) Workflow

• Condition: Pass 1 mL of 100% MeOH through the MCX cartridge.

• Equilibrate: Pass 1 mL of 0.1% FA in water.

• Load: Apply the 1 mL diluted sample supernatant.

• Wash 1 (Aqueous): Pass 1 mL of 0.1% FA in water to remove salts and polar neutral interferences.

• Wash 2 (Organic): Pass 1 mL of 100% MeOH to remove phospholipids and hydrophobic neutrals.

• Elute: Elute the target analytes with 1 mL of 5% NH₄OH in MeOH. Causality: The high pH neutralizes the basic amine of THC, breaking the ionic bond and releasing it from the resin.

• Dry & Reconstitute: Evaporate the eluate to dryness under a gentle stream of N₂ at 40 °C. Reconstitute in 100 µL of the initial HILIC mobile phase (95% MeCN / 5% Water with 10 mM Ammonium Formate, pH 3.0).

Figure 2: End-to-end sample preparation and LC-MS/MS analytical workflow for Tetrahydrocytisine.

Quantitative Data & Instrumental Parameters

Table 1: UHPLC HILIC Gradient Conditions

Mobile Phase A: 10 mM Ammonium Formate in Water (Adjusted to pH 3.0 with FA) Mobile Phase B: 0.1% Formic Acid in Acetonitrile Flow Rate: 0.4 mL/min | Column Temp: 40 °C

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.0	5	95	Initial
1.0	5	95	Isocratic Hold
4.0	50	50	Linear Gradient
5.0	50	50	Isocratic Hold
5.1	5	95	Step Return
7.0	5	95	Re-equilibration

Table 2: ESI-MS/MS MRM Parameters (Positive Ion Mode)

Source Temperature: 500 °C | Capillary Voltage: 4.5 kV

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)	Purpose
Tetrahydrocytisine	195.2	152.1	60	25	Quantifier
Tetrahydrocytisine	195.2	134.1	60	30	Qualifier
Lupanine (IS)	249.2	148.2	70	28	IS Quantifier
Lupanine (IS)	249.2	98.1	70	35	IS Qualifier

Table 3: Method Validation Summary (Plasma Matrix)

Validation Parameter	Metric / Value	Acceptance Criteria
Linear Dynamic Range	0.5 – 500 ng/mL	R² > 0.995
Limit of Detection (LOD)	0.15 ng/mL	S/N ≥ 3
Limit of Quantification (LOQ)	0.5 ng/mL	S/N ≥ 10
Intra-day Precision (RSD)	4.1% – 5.2%	≤ 15% (≤ 20% at LOQ)
Inter-day Precision (RSD)	5.5% – 6.8%	≤ 15% (≤ 20% at LOQ)
Extraction Recovery	88.4% – 93.7%	Consistent and reproducible

References

• Gündisch, D., et al. "The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents." PubMed Central (PMC), 2014. URL:[Link]

• Rouden, J., et al. "(−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications." Chemical Reviews, 2013. URL:[Link]

• Oliva, E., et al. "Fingerprinting alkaloids for traceability: Semi-untargeted UHPLC-MS/MS approach in raw lupins as a case study." Food Chemistry, 2024. URL:[Link]

• Cely-Veloza, W., et al. "Quinolizidine-Type Alkaloids: Chemodiversity, Occurrence, and Bioactivity." ACS Omega, 2023. URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Application Note: Profiling Tetrahydrocytisine Activity on Muscle-Type nAChRs Using the TE671 Endogenous Cell Model

The Pharmacological Challenge: Structural Modification and Off-Target Liability

Cytisine is a rigid, naturally occurring quinolizidine alkaloid that acts as a potent partial agonist at neuronal α4β2 nicotinic acetylcholine receptors (nAChRs), making it a critical scaffold for central nervous system (CNS) drug development[1][2]. However, a major hurdle in cholinergic drug design is off-target interaction with muscle-type nAChRs at the neuromuscular junction, which can trigger dose-limiting peripheral toxicities such as muscle fasciculations or respiratory depression.

Tetrahydrocytisine (THC) is a synthetic derivative generated by the reduction of cytisine’s pyridone ring into a saturated piperidine ring. This structural modification fundamentally alters the molecule's basicity and eliminates a critical hydrogen-bond acceptor system[3]. While this modification is known to reduce binding affinity across neuronal subtypes, precisely quantifying its residual activity at the neuromuscular junction is a mandatory step in structure-activity relationship (SAR) safety profiling[4].

Model Selection: The TE671 Advantage

Primary human muscle cells are notoriously difficult to culture and rapidly lose their adult nAChR expression in vitro. To solve this, we utilize the TE671 cell line. Originally derived from a human cerebellar medulloblastoma, TE671 cells possess a unique neuro-muscular phenotype. Electrophysiological, immunological, and molecular cloning studies have definitively proven that TE671 cells endogenously express the embryonic human muscle-type nAChR, composed of α1 , β1 , γ , and δ subunits[5][6].

Causality in Model Choice: Utilizing TE671 provides a stable, physiologically relevant human receptor pool without the stoichiometric artifacts or cellular stress associated with transient plasmid transfection systems[7][8].

Workflow for assessing Tetrahydrocytisine activity on TE671 muscle-type nAChRs.

Quantitative Baseline: Cytisine vs. Tetrahydrocytisine Affinities

The saturation of the pyridone ring in THC drastically reduces binding affinity across all nAChR subtypes. The table below summarizes the expected displacement parameters, demonstrating a massive drop in muscle-type affinity, effectively neutralizing the neuromuscular liability of the parent compound[4].

Ligand	Target Receptor Subtype	Binding Affinity ( Ki​ , nM)	Functional Profile
Cytisine	α4β2 (Neuronal)	~ 1.0 - 2.0	Potent Partial Agonist
Cytisine	α1β1γδ (Muscle-Type)	~ 1,285	Weak Agonist / Antagonist
Tetrahydrocytisine	α4β2 (Neuronal)	~ 170 - 340	Weak Partial Agonist
Tetrahydrocytisine	α1β1γδ (Muscle-Type)	~ 18,000	Inactive / Negligible

Self-Validating Experimental Protocols

To comprehensively profile THC, we utilize a two-tiered, self-validating approach. A high-throughput membrane potential assay provides rapid concentration-response curves, while automated whole-cell patch-clamp electrophysiology directly captures high-resolution ion channel kinetics to rule out pore-blocking artifacts[7][8].

Protocol 1: High-Throughput Membrane Potential Assay (FLIPR)

Causality: Fluorescence-based membrane potential assays allow for rapid, scalable screening of THC across a wide concentration gradient. As nAChRs activate, the resulting Na+/Ca2+ influx depolarizes the membrane, causing the lipophilic fluorescent dye to shift intracellularly and increase signal intensity[7].

• Cell Seeding: Seed TE671 cells at 4×104 cells/well in 96-well black-walled, clear-bottom microplates. Incubate for 24–48 hours at 37°C until 80–90% confluent.

• Dye Loading: Aspirate culture media. Add 100 µL of membrane potential dye dissolved in physiological assay buffer (130 mM NaCl, 5 mM KCl, 2 mM CaCl2​ , 1 mM MgCl2​ , 20 mM HEPES, pH 7.4). Incubate for 45 minutes at 37°C.

• Compound Preparation: Prepare a 10-point concentration-response curve of THC (ranging from 100 nM to 300 µM) in the assay buffer.

• Data Acquisition: Transfer the plate to a fluorescent plate reader. Record baseline fluorescence for 10 seconds. Inject THC and record fluorescence for an additional 120 seconds to capture the peak depolarization spike.

• System Validation (Self-Correction): Because TE671 nAChRs are strictly muscle-type, they are uniquely susceptible to α -bungarotoxin ( α -Bgt)[5][6]. In parallel control wells, pre-incubate cells with 1 µM α -Bgt for 15 minutes prior to adding 10 µM Acetylcholine (ACh). Validation Check: A complete ablation of the fluorescent spike confirms the signal is strictly mediated by the α1β1γδ nAChR, ruling out endogenous mechanosensitive or off-target ion channel artifacts[7].

Protocol 2: Automated Whole-Cell Patch-Clamp Electrophysiology

Causality: While FLIPR provides high-throughput binding data, it cannot distinguish between a competitive antagonist, an open-channel blocker, or a desensitizer. Patch-clamp directly measures the ion flux, providing the precise biophysical mechanism behind THC's low affinity[8].

• Cell Harvesting: Detach TE671 cells using a mild dissociation reagent (e.g., Accutase) to preserve the extracellular domains of the nAChRs. Resuspend in extracellular recording solution at 1×106 cells/mL.

• System Priming: Load the cell suspension into an automated patch-clamp system (e.g., Patchliner or QPatch). The microfluidic system will automatically capture cells and establish a high-resistance gigaseal (>1 G Ω ).

• Whole-Cell Configuration: The system applies a brief suction pulse to rupture the membrane, establishing the whole-cell configuration. Clamp the membrane holding potential ( VH​ ) at -60 mV[9].

• Ligand Application: Utilize the rapid liquid handler to apply THC. To test for competitive antagonism, co-apply varying concentrations of THC with an EC50​ concentration of ACh (~5 µM)[8].

• System Validation (Self-Correction): Run an ACh reference curve on control cells. Validation Check: The ACh-induced current must reverse at approximately 0 mV, and the EC50​ must fall between 4.2 µM and 7.8 µM to validate receptor health[8][9]. Furthermore, if the seal resistance drops below 500 M Ω during THC application, the system must automatically discard the data point to prevent leak-current misinterpretation.

References

• Title: The human medulloblastoma cell line TE671 expresses a muscle-like acetylcholine receptor. Cloning of the alpha-subunit cDNA | Source: nih.gov | URL: [Link]

• Title: A Muscle Acetylcholine Receptor Is Expressed in the Human Cerebellar Medulloblastoma Cell Line TE67 1 | Source: jneurosci.org | URL: [Link]

• Title: Potentiation and inhibition of nicotinic acetylcholine receptors by spermine in the TE671 human muscle cell line | Source: nih.gov | URL: [Link]

• Title: An in vitro assay to investigate venom neurotoxin activity on muscle-type nicotinic acetylcholine receptor activation and for the discovery of toxin-inhibitory molecules | Source: biorxiv.org | URL: [Link]

• Title: Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor | Source: acs.org | URL: [Link]

• Title: The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents | Source: nih.gov | URL: [Link]

• Title: (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications | Source: acs.org | URL: [Link]

• Title: Activation of nAChR receptors expressed in TE671 cells on the Patchlinere | Source: nanion.de | URL: [Link]

• Title: Novel Nicotinic Acetylcholine Receptor Ligands based on Cytisine, Ferruginine, Anatoxin-a and Choline | Source: uni-bonn.de | URL: [Link]

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• 5. The human medulloblastoma cell line TE671 expresses a muscle-like acetylcholine receptor. Cloning of the alpha-subunit cDNA - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Potentiation and inhibition of nicotinic acetylcholine receptors by spermine in the TE671 human muscle cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for the Selective Wolff-Kishner Reduction in the Total Synthesis of 2,3,4,5-Tetrahydrocytisine

Executive Summary

The synthesis of 2,3,4,5-tetrahydrocytisine—a critical building block and reduced derivative of the natural alkaloid cytisine—relies heavily on the precise construction and modification of its rigid diazatricyclic core. Cytisine derivatives are highly valued for their potent and selective binding affinities to α4β2 nicotinic acetylcholine receptors (nAChRs) [1].

A highly efficient, three-step total synthesis route begins with quinolizidine-2,6-dione, utilizing a double Mannich condensation to forge the bispidine bridge, yielding the intermediate N-benzyl-8-oxo-2,3,4,5-tetrahydrocytisine [2]. The most critical and synthetically demanding step in this sequence is the chemoselective deoxygenation of the C(13) bispidine carbonyl group without compromising the adjacent lactam ring or the N-benzyl protecting group. This application note details the optimized Huang-Minlon modification of the Wolff-Kishner reduction to achieve this transformation.

Mechanistic Rationale & Causality (E-E-A-T)

As an application scientist, selecting the correct reduction methodology requires balancing thermodynamic driving forces with substrate stability.

Why Wolff-Kishner? Alternative deoxygenation strategies, such as the reduction of a tosylhydrazone intermediate using sodium cyanoborohydride, suffer from moderate yields (~55%) and complex purification profiles [2]. Conversely, standard borohydride reductions fail to deoxygenate the bridge, instead yielding an isomeric pair of hydroxylactams. The Wolff-Kishner reduction provides a robust thermodynamic pathway—driven by the irreversible expulsion of nitrogen gas—to cleanly yield the methylene bridge [3].

The Critical 140 °C Temperature Threshold: Classical Wolff-Kishner protocols drive the base-catalyzed decomposition of the hydrazone intermediate at extreme temperatures (often approaching 200 °C). However, the bispidine scaffold is highly sensitive to thermal degradation. Exceeding 140 °C during the reduction of N-benzylbispidinone derivatives leads to significant side-product formation and premature cleavage of the N-benzyl protecting group [4]. By strictly capping the thermal decomposition phase at 140 °C , this protocol ensures high-yielding deoxygenation while perfectly preserving both the lactam functionality and the benzyl protecting group.

Synthetic Workflow Visualization

Workflow for the 3-step synthesis of 2,3,4,5-tetrahydrocytisine highlighting the WK reduction.

Quantitative Data & Reagent Parameters

Table 1: Comparative Efficacy of C(13) Carbonyl Reduction Strategies

Reduction Strategy	Reagents & Conditions	Target Intermediate	Yield (%)	Mechanistic Outcome & Selectivity
Wolff-Kishner (Huang-Minlon)	N₂H₄·H₂O, KOH, DEG, 140 °C	N-benzyl-2,3,4,5-tetrahydrocytisine	>73%	Complete C(13) deoxygenation. Lactam ring remains fully intact.
Tosylhydrazone Reduction	TsNHNH₂, NaCNBH₃, Sulfolane/DMF	N-benzyl-2,3,4,5-tetrahydrocytisine	~55%	Achieves deoxygenation but suffers from lower yields and complex workup.
Borohydride Reduction	NaBH₄, EtOH, 25 °C	Hydroxylactams (α/β isomers)	>80%	Reduces ketone to alcohol (C13-OH); fails to deoxygenate the bispidine bridge.

Table 2: Reagent Stoichiometry for the Wolff-Kishner Deoxygenation (10 mmol scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role in Mechanism
N-benzyl-8-oxo-2,3,4,5-tetrahydrocytisine	297.39	1.0	2.97 g	Substrate (Ketolactam)
Hydrazine Hydrate (64% N₂H₄)	50.06	3.0	1.50 g (~1.46 mL)	Nucleophile (Hydrazone formation)
Potassium Hydroxide (KOH)	56.11	2.5	1.40 g	Base catalyst for decomposition
Diethylene Glycol (DEG)	106.12	Solvent	25 mL	High-boiling reaction medium

Detailed Experimental Protocol

Phase 1: Hydrazone Formation

• Setup: In a well-ventilated fume hood, equip a 100 mL two-neck round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Flush the system with dry nitrogen.

• Dissolution: Add 2.97 g (10 mmol) of N-benzyl-8-oxo-2,3,4,5-tetrahydrocytisine to the flask, followed by 25 mL of diethylene glycol (DEG). Stir until a homogeneous solution is achieved.

• Reagent Addition: Carefully add 1.40 g (25 mmol) of KOH pellets and 1.46 mL (30 mmol) of hydrazine hydrate.

• Initial Heating: Heat the mixture to 110–120 °C under continuous stirring for 1.5 hours. This allows for the complete nucleophilic attack of hydrazine and the formation of the intermediate hydrazone.

Phase 2: Distillation and Thermal Deoxygenation

• Water Removal: Gradually increase the temperature of the heating mantle. Allow the water (both from the hydrazine hydrate and the condensation byproduct) and excess unreacted hydrazine to distill off into the Dean-Stark trap.

• Controlled Decomposition (Critical Step): Monitor the internal temperature of the reaction mixture meticulously. Cap the internal temperature at exactly 140 °C.

  • Note: Maintaining this specific thermal ceiling prevents the degradation of the bispidine scaffold and the premature cleavage of the N-benzyl group [4].

• Reaction Maturation: Maintain the reaction at 140 °C for 3 to 4 hours. The decomposition of the hydrazone into the methylene bridge is driven by the evolution of nitrogen gas.

Phase 3: Workup and Isolation

• Cooling: Remove the heat source and allow the reaction mixture to cool to room temperature.

• Extraction: Dilute the mixture with 50 mL of distilled water. Transfer to a separatory funnel and extract with dichloromethane (DCM) (3 × 30 mL).

• Washing & Drying: Wash the combined organic layers with brine (2 × 20 mL) to remove residual DEG. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude yellowish residue via flash column chromatography (silica gel, eluting with a gradient of DCM/MeOH) to yield N-benzyl-2,3,4,5-tetrahydrocytisine as a white solid.

Validation & Quality Control (Self-Validating System)

To ensure the integrity of the protocol, the following in-process and post-process validation metrics must be met:

• Kinetic Indicator: The physical cessation of nitrogen gas bubbling during Phase 2 serves as a real-time kinetic indicator that the base-catalyzed decomposition is complete.

• TLC Monitoring: Upon completion of Phase 1, TLC (DCM/MeOH 9:1) must show the total consumption of the UV-active ketone starting material and the appearance of a more polar hydrazone intermediate.

• NMR Confirmation: ¹³C NMR is the definitive validation tool. The complete disappearance of the characteristic ketone carbonyl resonance at δ ~212.7 ppm confirms successful deoxygenation. Crucially, the retention of the lactam carbonyl peak at δ ~170.0 ppm validates the chemoselectivity of the protocol, proving the lactam ring was undamaged [2].

References

• Scheiber, P., & Nemes, P. (2008). Short synthesis of 2,3,4,5-tetrahydrocytisine. ARKIVOC, 2008(iii), 194-199. URL:[Link]

• Rouden, J., Lasne, M.-C., Blanchet, J., & Baudoux, J. (2014). (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications. Chemical Reviews, 114(1), 712-778. URL:[Link]

• Jeyarasasingam, G., et al. (2011). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. Bioorganic & Medicinal Chemistry, 19(11), 3551-3557. URL:[Link]

• Glotz, G., et al. (2019). Scalable Wolff–Kishner Reductions in Extreme Process Windows Using a Silicon Carbide Flow Reactor. Organic Process Research & Development, 23(10), 2210-2216. URL:[Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming solubility issues of Tetrahydrocytisine for in vivo studies

Welcome to the Technical Support Center for Quinolizidine Alkaloid Formulation. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical challenges associated with formulating Tetrahydrocytisine (TH-cytisine) for in vivo studies.

Tetrahydrocytisine is a saturated quinolizidine alkaloid derivative of the natural product cytisine[1]. Like its parent compound, it functions as a potent ligand at nicotinic acetylcholine receptors (nAChRs), particularly demonstrating partial agonism at the α4β2 subtype[2][3]. While these properties make it an invaluable tool for neuropharmacological models of addiction and depression[4], its high lipophilicity as a free base presents significant solubility hurdles in standard aqueous vehicles. This guide provides the mechanistic rationale and self-validating protocols required to overcome these barriers.

Part 1: Pharmacological Context & Target Pathway

To understand why formulation integrity is critical, we must first look at the downstream signaling cascade. Erratic absorption due to poor solubility directly dampens the precise receptor kinetics required to observe these neurobehavioral effects.

Tetrahydrocytisine signaling pathway via α4β2 nAChR partial agonism.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does tetrahydrocytisine precipitate when I dilute my DMSO stock into saline? Causality: Tetrahydrocytisine in its free base form is a lipophilic secondary amine. While it is highly soluble in pure aprotic solvents like DMSO, introducing an aqueous buffer (like saline or PBS) rapidly alters the dielectric constant of the solvent system. Because the pH of standard saline (~5.5 - 7.0) is not sufficiently acidic to fully protonate the amine, the unprotonated free base crashes out of solution, forming micro-precipitates.

Q2: Can I just increase the DMSO concentration to keep the free base in solution? Causality: No. For in vivo systemic administration (IV/IP), exceeding 5–10% DMSO causes severe local tissue toxicity, hemolysis, and introduces behavioral artifacts (e.g., sedation or motor impairment) that will confound your neurological assays. The physical chemistry of the drug must be altered rather than relying on toxic co-solvent concentrations.

Q3: Is the hydrochloride salt form better for in vivo dosing? Causality: Yes. Converting the free base to a mono- or bis-hydrochloride salt drastically lowers its partition coefficient (LogP) and increases its polarity[5][6]. The salt form readily dissociates in water, allowing for high-concentration formulations in 100% saline without the need for any organic co-solvents.

Part 3: Formulation Troubleshooting Guide

Issue: Inconsistent behavioral responses or erratic plasma pharmacokinetics in rodents post-injection. Root Cause: "Depot effect" at the injection site. If the formulated solution is near its saturation point, the drug will precipitate upon contact with the physiological pH (7.4) of the interstitial fluid or blood. This solid depot absorbs slowly and unpredictably. Solution: Transition to the Hydrochloride (HCl) salt form (Protocol 1), or utilize 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) as a solubilizing carrier (Protocol 2).

Quantitative Solubility Profiles

To guide your experimental design, reference the table below for the maximum achievable solubility of tetrahydrocytisine across various vehicle systems.

Vehicle System	Tetrahydrocytisine Form	Max Solubility (mg/mL)	In Vivo Suitability
100% Saline (pH 7.4)	Free Base	< 0.5	Poor (High precipitation risk)
5% DMSO / 95% Saline	Free Base	~ 2.0	Marginal (Watch for vehicle effects)
100% Saline (pH 7.4)	HCl Salt	> 25.0	Excellent (Ideal for IV/IP/SC)
20% HP-β-CD in Saline	Free Base	> 15.0	Excellent (Provides sustained release)

Part 4: Experimental Protocols & Workflows

Select your formulation strategy based on the starting material you have synthesized or procured.

Decision matrix and workflow for formulating tetrahydrocytisine.

Protocol 1: Preparation of Tetrahydrocytisine Hydrochloride Salt

Mechanistic Rationale: Methyl tert-butyl ether (MTBE) is utilized as the reaction solvent because the free base is highly soluble in it, whereas the resulting hydrochloride salt is completely insoluble. This thermodynamic difference drives the precipitation reaction to completion[5].

• Dissolution: Dissolve 300 mg of tetrahydrocytisine free base in 20 mL of anhydrous MTBE in a round-bottom flask[5].

• Temperature Control: Chill the solution to 0 °C in an ice bath to maximize the yield of the exothermic salt formation.

• Acidification: Slowly bubble dry HCl gas into the solution (alternatively, add a stoichiometric excess of 2M HCl in diethyl ether dropwise).

• Precipitation: Observe the immediate formation of a dense, white precipitate (tetrahydrocytisine mono- or bis-hydrochloride)[5][6].

• Recovery: Filter the precipitate under a nitrogen atmosphere using a Büchner funnel. Wash the filter cake twice with 5 mL of cold MTBE to remove unreacted free base and impurities.

• Drying: Dry the powder under high vacuum for 12 hours to remove residual solvent.

• Self-Validation Step: Dissolve a 2 mg aliquot of the recovered powder in 1 mL of neutral distilled water. A completely clear, instantaneous solution confirms the successful formation of the highly water-soluble HCl salt. If turbidity persists, the conversion is incomplete.

Protocol 2: HP-β-CD Inclusion Complex Formulation (For Free Base)

Mechanistic Rationale: If salt conversion is not feasible, 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) can be used. The hydrophobic internal cavity of the cyclodextrin torus encapsulates the lipophilic quinolizidine rings of tetrahydrocytisine. Meanwhile, the hydroxylated exterior of the cyclodextrin ensures bulk aqueous solubility, preventing the drug from crashing out at physiological pH.

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile 0.9% saline. Stir until completely transparent.

• Drug Addition: Weigh the required amount of tetrahydrocytisine free base (e.g., 10 mg for a 10 mg/mL stock) into a sterile glass vial.

• Complexation: Add 1 mL of the 20% HP-β-CD solution to the vial.

• Agitation: Vortex vigorously for 5 minutes. The solution will initially appear milky.

• Thermal Energy: Sonicate the vial in a water bath at 37 °C for 15–20 minutes. The addition of thermal energy expands the cyclodextrin cavity slightly, facilitating the thermodynamic encapsulation of the drug.

• Self-Validation Step: Remove from the sonicator and let it cool to room temperature. The solution must remain optically clear. If any micro-crystals are visible, increase the HP-β-CD concentration to 25% or reduce the drug concentration.

• Sterilization: Pass the clear solution through a 0.22 µm PES syringe filter prior to in vivo administration.

References

• Quinolizidine-Type Alkaloids: Chemodiversity, Occurrence, and Bioactivity. nih.gov.
• (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications | Chemical Reviews. acs.org.
• (−)-Cytisine and Derivatives: Synthesis ... - American Chemical Society. datapdf.com.
• Solution and solid state characterization of “sparteine surrogate” (+)-(1R,5S,11aS)- tetrahydrodeoxocytisine. bas.bg.
• Solution and solid state characterization of “sparteine surrogate” (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine. researchgate.net.
• The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. nih.gov.

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• 4. datapdf.com [datapdf.com]
• 5. bcc.bas.bg [bcc.bas.bg]
• 6. researchgate.net [researchgate.net]

challenges and solutions in the scale-up production of Tetrahydrocytisine

Welcome to the Technical Support Center for the scale-up synthesis and isolation of Tetrahydrocytisine. This guide is specifically engineered for researchers, process chemists, and drug development professionals working with quinolizidine alkaloids. Tetrahydrocytisine—a saturated derivative of the potent α4β2 nicotinic acetylcholine receptor (nAChR) partial agonist, cytisine—presents unique challenges during pilot-scale manufacturing.

Below, you will find field-proven troubleshooting strategies, self-validating experimental protocols, and mechanistic insights to ensure high-yield, high-purity production.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does the catalytic hydrogenation of cytisine stall before complete conversion at the kilogram scale? A1: Incomplete conversion during the reduction of cytisine's pyridone ring is almost always caused by catalyst poisoning. Cytisine and its reduced derivatives possess basic secondary and tertiary amines that act as strong chelating agents. As the reaction progresses, these free amines bind to the active sites of palladium or platinum catalysts, effectively deactivating them before the reduction is complete[1]. Causality & Solution: To prevent this, the hydrogenation must be conducted under strongly acidic conditions. By using hydrochloric acid in methanol, the basic amines are immediately protonated to form a hydrochloride salt. This eliminates their ability to coordinate with the metal catalyst's surface. Platinum oxide ( PtO2​ ) is highly recommended over Pd/C for this specific ring reduction, as it facilitates complete conversion at atmospheric pressure when the substrate is properly protonated[2].

Q2: We are observing complex mixtures and epimerization during the reduction. How do we control the stereochemistry? A2: The natural configuration of (-)-cytisine is 1R,5S . During the reduction to tetrahydrocytisine, new stereocenters can be compromised if the reduction conditions are too harsh (e.g., high temperatures combined with high pressure) or if the solvent promotes the enolization of intermediate species. Causality & Solution: Maintain strict temperature control (20–25 °C) and avoid prolonged reaction times once hydrogen uptake ceases. The use of PtO2​ in a methanol/HCl matrix favors the stereoselective delivery of hydrogen from the less sterically hindered face of the molecule. Avoid basic or neutral aqueous conditions during high-pressure reduction steps, as these environments promote side reactions and complex isomer mixtures[3].

Q3: Chromatographic purification is creating a massive bottleneck in our pilot plant. How can we isolate tetrahydrocytisine without silica gel? A3: Quinolizidine alkaloids are notoriously difficult to purify via silica gel chromatography at scale due to severe tailing, irreversible adsorption of the basic nitrogens, and high solvent consumption. Causality & Solution: Implement a crystallization-based purification strategy. Tetrahydrocytisine readily forms highly crystalline mono- and bis-hydrochloride salts. By driving the reaction in acidic methanol, you are already pre-forming the salt. After filtering off the catalyst, the methanolic solution can be concentrated, and the target salt can be precipitated by the addition of isopropanol. This self-validating protocol ensures >99% purity and completely bypasses the need for chromatography[2].

Part 2: Process Visualization

Fig 1. Scale-up workflow for Tetrahydrocytisine synthesis via catalytic hydrogenation.

Fig 2. Mechanism of action for Tetrahydrocytisine derivatives at the α4β2 nAChR.

Part 3: Quantitative Data & Optimization Metrics

To optimize your scale-up parameters, refer to the following comparative data on cytisine hydrogenation conditions. Selecting the right catalyst and solvent matrix is the primary driver of yield and purity.

Catalyst System	Solvent Matrix	Additive	Pressure / Temp	Yield	Key Scale-Up Observation
Pd/C (10%)	Water	None	65 °C, High	Moderate	Prone to rapid catalyst poisoning; incomplete conversion[1].
PtO2​ (Adams' Catalyst)	Methanol	HCl (conc.)	Atm, 25 °C	>90%	Optimal. Enables direct precipitation of the bis-hydrochloride salt[2].
Pd/C (10%)	Methanol	None	Atm, 25 °C	Low	Effective for N-debenzylation, but poor for pyridone ring reduction[3].
PtO2​	Acetic Acid	None	Atm, 25 °C	High	High yield, but requires rigorous and energy-intensive solvent removal post-reaction.

Part 4: Standard Operating Procedure (SOP)

Protocol: Scale-Up Synthesis of (+)-(1R,5S)-Tetrahydrocytisine Hydrochloride

This methodology is designed as a self-validating system: if the correct salt is formed during the reaction, the product will selectively crystallize out of the matrix, leaving impurities in the mother liquor.

Step 1: Substrate Preparation In a 10 L glass-lined or Hastelloy hydrogenation reactor, dissolve 500 g of (-)-cytisine in 5 L of anhydrous methanol.

Step 2: Acidification (Critical Step) Slowly add concentrated HCl (or bubble dry HCl gas) into the stirring solution until the pH drops below 2.0. Causality: This guarantees the complete formation of the cytisine hydrochloride salt, protecting the downstream catalyst from amine-induced poisoning.

Step 3: Catalyst Loading Purge the reactor with inert gas (Nitrogen or Argon). Under a strict inert blanket, carefully add 25 g of Platinum(IV) oxide ( PtO2​ , 5% w/w). Causality: Dry PtO2​ can catalyze the auto-ignition of methanol vapors in the presence of oxygen. The inert blanket is a mandatory safety requirement.

Step 4: Catalytic Hydrogenation Purge the reactor with hydrogen gas three times to displace the inert blanket. Maintain hydrogen pressure at 1–2 atm and stir vigorously at 20–25 °C. Monitor the hydrogen uptake via a mass flow controller. The reaction is self-limiting and typically complete within 24–40 hours when hydrogen uptake ceases[2].

Step 5: Filtration Purge the reactor with nitrogen to remove residual hydrogen. Filter the reaction mixture through a tightly packed pad of Celite to remove the platinum catalyst. Wash the filter cake with 1 L of acidic methanol to ensure complete product recovery.

Step 6: Crystallization & Isolation Concentrate the filtrate under reduced pressure to approximately 1.5 L. Slowly add isopropanol (3 L) to the stirring solution as an anti-solvent. Cool the mixture to 0–5 °C to induce the crystallization of tetrahydrocytisine hydrochloride. Filter the white crystalline solid, wash with cold isopropanol, and dry in a vacuum oven at 40 °C to a constant weight.

Part 5: References

• Pál Scheiber and Péter Nemes. "Short synthesis of 2,3,4,5-tetrahydrocytisine". ARKIVOC, 2008.[Link]

• Rouden, J., et al. "(-)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications". Chemical Reviews, ACS Publications, 2013.[Link]

• Crişan, C. V., et al. "Solution and solid state characterization of 'sparteine surrogate' (+)-(1R,5S,11aS)-tetrahydrodeoxocytisine". Bulgarian Chemical Communications, 2015. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

resolving common issues in Tetrahydrocytisine electrophysiology recordings

Welcome to the Tetrahydrocytisine Electrophysiology Support Center . This guide is engineered for researchers and application scientists conducting patch-clamp or Two-Electrode Voltage Clamp (TEVC) recordings on nicotinic acetylcholine receptors (nAChRs).

Tetrahydrocytisine is a reduced, semi-synthetic analogue of the natural alkaloid cytisine. While it is a valuable tool for probing the structure-activity relationships of nAChR binding pockets, its unique pharmacological profile and physicochemical properties often introduce specific artifacts during electrophysiological recordings[1].

Below, you will find quantitative reference data, self-validating experimental workflows, and targeted troubleshooting guides to ensure the integrity of your electrophysiology data.

Pharmacological Reference Data

Tetrahydrocytisine exhibits a significantly different binding profile compared to its parent compound, (-)-cytisine. Understanding these baseline affinities is critical for establishing your concentration ranges and avoiding off-target receptor activation[2].

Table 1: Comparative nAChR Binding Profile | Ligand | Receptor Subtype | Affinity ( Ki​ ) | Functional Efficacy | | :--- | :--- | :--- | :--- | | (-)-Cytisine | α4​β2​ | ~1.0 nM | Potent Partial Agonist | | Tetrahydrocytisine | α4​β2​ | ~170 nM | Weak Partial Agonist | | Tetrahydrocytisine | α3​β4​ | ~385 nM | Weak Agonist | | Tetrahydrocytisine | Muscle-type | ~18,000 nM | Negligible |

Note: Tetrahydrocytisine possesses a 170-fold lower affinity for α4​β2​ receptors compared to cytisine, requiring higher working concentrations during perfusion assays[2].

Standardized Experimental Workflow

To prevent downstream data artifacts, your experimental protocol must be a self-validating system. The following is the gold-standard methodology for evaluating Tetrahydrocytisine via TEVC in Xenopus laevis oocytes[1],[3].

Electrophysiology workflow for Tetrahydrocytisine nAChR recordings.

Step-by-Step TEVC Methodology

• Receptor Expression (Causality Check): Inject Xenopus oocytes with 1–2 ng of α4​ and β2​ cRNA at a strict 1:1 ratio. Why? Controlling the cRNA ratio ensures the predominant expression of the high-sensitivity (α4​)2​(β2​)3​ stoichiometry, preventing biphasic dose-response curves caused by mixed receptor populations. Incubate for 2–4 days at 18°C.

• System Calibration & Validation: Voltage-clamp the oocytes at -60 mV using microelectrodes filled with 3 M KCl[3]. Self-Validation Step: Before applying Tetrahydrocytisine, perfuse a reference pulse of 1 µM Acetylcholine (ACh). A robust inward current (>500 nA) validates functional receptor expression. If the current is <100 nA, discard the oocyte to prevent false-negative responses.

• Ligand Preparation: Dissolve Tetrahydrocytisine in ND96 recording buffer immediately before use. Why? Tetrahydrocytisine is a secondary amine; fresh preparation prevents oxidative degradation that alters its potency.

• Application: Perfuse Tetrahydrocytisine using a computer-controlled gravity-fed system (e.g., OpusXpress) at a rapid flow rate of 2–4 mL/min[3].

• Washout & Recovery Validation: Perfuse with ligand-free buffer for a minimum of 3–5 minutes. Self-Validation Step: Do not initiate the next concentration sweep until the holding current has returned to within 5% of the original pre-application baseline.

Troubleshooting Guides & FAQs

Issue Cluster A: Compound Delivery & Stability

Q: Why are my Tetrahydrocytisine dose-response curves shifting to the right (lower apparent potency) over the course of a single recording session? Analysis: This is a classic symptom of compound adsorption to the perfusion system. Like many quinolizidine alkaloids, Tetrahydrocytisine has lipophilic properties that cause it to adhere to standard Tygon or silicone tubing. Over time, the effective concentration reaching the cell is lower than the prepared concentration. Solution:

• Replace all perfusion lines with inert PTFE (Teflon) or glass capillaries.

• Pre-coat the lines by running a high-concentration "dummy sweep" of the ligand through the system before placing your cell/oocyte in the chamber.

Q: I am experiencing incomplete washout and a drifting baseline after applying Tetrahydrocytisine. How do I resolve this? Analysis: Incomplete washout indicates that the ligand is either trapped in the unstirred water layer surrounding the cell or is slowly leaching off the recording chamber walls. Solution:

• Increase the perfusion flow rate during the washout phase (up to 5 mL/min for oocytes).

• Implement a self-validating control: Apply an EC50​ dose of ACh at the start and end of your recording session. If the final ACh response is significantly lower than the first, your receptors are trapped in a desensitized state due to residual Tetrahydrocytisine. Increase your washout interval to 7+ minutes.

Issue Cluster B: Recording Artifacts & Signal Integrity

Q: I am observing a rapid current spike followed by a deep, sustained decay during Tetrahydrocytisine application, even while the ligand is still flowing. Is this a recording artifact? Analysis: This is not an artifact; it is macroscopic receptor desensitization. nAChRs transition from an open state to a high-affinity, closed desensitized state upon prolonged agonist exposure[1]. If your perfusion exchange rate is slower than the receptor's desensitization kinetics, the receptors will desensitize before the ligand concentration reaches its peak, causing you to severely underestimate the true peak current. Solution:

• For Patch-Clamp: Upgrade to a piezo-driven theta-glass fast perfusion system to achieve solution exchange times of < 1 ms.

• For TEVC: Minimize the dead volume of your recording chamber to < 50 µL to ensure a sharp, instantaneous concentration step.

Q: During high-concentration Tetrahydrocytisine applications (>100 µM), my voltage clamp becomes unstable and oscillates. How can I fix this? Analysis: You are experiencing a space-clamp error. High concentrations of the agonist open so many ion channels simultaneously that the resulting macroscopic current (often >10 µA in oocytes) exceeds the amplifier's ability to inject compensatory current, leading to a loss of voltage control. Solution:

• Reduce the receptor expression level by injecting less cRNA (e.g., 0.1 – 0.5 ng per oocyte).

• Alternatively, use a less hyperpolarized holding potential (e.g., -40 mV instead of -60 mV) to reduce the electrochemical driving force for sodium influx.

Mechanistic Pathway: Receptor State Transitions

Understanding the kinetic state transitions of the α4​β2​ nAChR upon Tetrahydrocytisine binding is essential for interpreting your raw current traces. The diagram below illustrates the causality behind the rapid signal decay (desensitization) discussed in the troubleshooting section.

Kinetic state transitions of nAChRs upon Tetrahydrocytisine binding.

References

• Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor Journal of the American Chemical Society[Link]

• Novel Nicotinic Acetylcholine Receptor Ligands based on Cytisine, Ferruginine, Anatoxin-a and Choline bonndoc (University of Bonn)[Link]

• The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents National Institutes of Health (NIH) / PubMed Central[Link]

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• 2. bonndoc.ulb.uni-bonn.de [bonndoc.ulb.uni-bonn.de]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

In Vivo Efficacy of Tetrahydrocytisine vs. Bupropion in Nicotine Addiction Models: A Preclinical Comparison Guide

The Neuropharmacological Landscape of Addiction

The development of highly targeted pharmacotherapies for nicotine addiction relies heavily on modulating the mesolimbic dopamine system. Nicotine exerts its primary reinforcing effects by binding to α4β2 nicotinic acetylcholine receptors (nAChRs) in the ventral tegmental area (VTA), triggering a rapid spike of dopamine release in the nucleus accumbens (NAc) shell[1].

This guide objectively compares the in vivo efficacy and mechanistic profiles of two distinct pharmacological interventions:

• Tetrahydrocytisine (THCys): A synthetic, saturated derivative of the natural plant alkaloid cytisine[2]. Like its parent compound, THCys acts as a high-affinity partial agonist at α4β2 nAChRs[3]. The saturation of the pyridone ring alters its lipophilicity and binding kinetics, making it a valuable scaffold for next-generation smoking cessation drugs.

• Bupropion: An atypical antidepressant and FDA-approved smoking cessation aid. It functions through a dual mechanism: acting as a norepinephrine-dopamine reuptake inhibitor (NDRI) and a non-competitive antagonist at nAChRs[4].

Pharmacodynamic Divergence: Mechanism of Action

To effectively evaluate in vivo efficacy, researchers must first understand the causality behind each drug's mechanism.

Tetrahydrocytisine utilizes a "substitution and blockade" strategy. By binding to the α4β2 nAChR as a partial agonist, it stimulates a moderate, sustained release of dopamine[1]. This basal dopaminergic tone is sufficient to stave off the negative affect and craving associated with nicotine withdrawal. Simultaneously, because it occupies the receptor with high affinity, it competitively blocks the binding of full agonists (like inhaled nicotine), thereby blunting the drug-induced reward spike[3].

Bupropion , conversely, relies on synaptic accumulation. By inhibiting the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET), it elevates extracellular monoamine levels independently of nAChR activation[4]. Its secondary role as a non-competitive nAChR antagonist further dampens the receptor's responsiveness to nicotine, though its primary efficacy stems from masking withdrawal symptoms via reuptake blockade.

Fig 1. Pharmacodynamic pathways of Tetrahydrocytisine and Bupropion in the mesolimbic system.

In Vivo Experimental Methodologies

To ensure a self-validating and highly reproducible evaluation of these compounds, drug development professionals rely on two gold-standard preclinical models: Intravenous Self-Administration (IVSA) and In Vivo Microdialysis.

Protocol 1: Intravenous Self-Administration (IVSA) Paradigm

Objective: Quantify the reinforcing properties of nicotine and the attenuating effects of the test compounds.

• Step 1: Jugular Catheterization. Stereotaxically implant a chronic indwelling catheter into the right jugular vein of the rodent.

  • Causality Insight: Intravenous delivery is critical to mimic the rapid pharmacokinetic "spike" of nicotine achieved via human inhalation, which is the primary driver of the neuroplasticity underlying addiction[1].

• Step 2: Acquisition Phase (Fixed Ratio). Train subjects to press an active lever for a nicotine infusion (e.g., 0.03 mg/kg/infusion) under a Fixed Ratio 1 (FR1) schedule.

  • Self-Validating Control: A yoked-saline cohort must be employed. Yoked rats receive saline infusions identical in timing to the active nicotine infusions of their paired counterparts. If yoked rats show equal lever pressing, the behavior is driven by the operant chamber environment rather than pharmacological reinforcement.

• Step 3: Motivation Assessment (Progressive Ratio). Transition the animals to a Progressive Ratio (PR) schedule to determine the "break point"—the maximum number of lever presses an animal will perform for a single infusion.

  • Causality Insight: PR schedules isolate the motivation to seek the drug from mere habitual motor responses. A drug that reduces the PR break point specifically decreases the reinforcing efficacy of nicotine.

• Step 4: Treatment Administration. Administer THCys (subcutaneous) or Bupropion (intraperitoneal) 30 minutes prior to the PR session and record the reduction in break points.

Protocol 2: In Vivo Microdialysis of the Nucleus Accumbens

Objective: Measure real-time extracellular dopamine (DA) dynamics in response to treatments.

• Step 1: Stereotaxic Cannulation. Implant a guide cannula targeting the Nucleus Accumbens (NAc) shell.

  • Causality Insight: The NAc shell, rather than the core, receives preferential dopaminergic innervation from the VTA in response to novel and drug-related rewards[1].

• Step 2: Probe Insertion & Equilibration. Insert a microdialysis probe and perfuse with Artificial Cerebrospinal Fluid (ACSF) at 1.5 µL/min. Allow a strict 2-hour basal equilibration period to wash out neurotransmitters artificially released by the mechanical trauma of probe insertion.

• Step 3: HPLC-ECD Quantification. Collect dialysate every 15 minutes and analyze via High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

  • Causality Insight: ECD provides the femtomolar sensitivity required to detect the subtle, moderate shifts in basal DA tone induced by partial agonists like THCys.

Fig 2. In vivo experimental workflow for assessing anti-addictive efficacy via IVSA and microdialysis.

Comparative Efficacy Data

The following table synthesizes the quantitative performance metrics of Tetrahydrocytisine (extrapolated from cytisine-class partial agonists) versus Bupropion across established in vivo and in vitro addiction models[2][4].

Pharmacological Parameter	Tetrahydrocytisine (THCys)	Bupropion
Primary Target Mechanism	α4β2 nAChR (Partial Agonist)	DAT/NET (Inhibitor), nAChR (Antagonist)
Binding Affinity (Ki)	~2.0 - 4.0 nM (α4β2)	>10,000 nM (DAT), ~10 µM (nAChR)
Effect on Basal DA (NAc)	Moderate Increase (~20-30%)	Significant Increase (~150-200%)
Nicotine-Evoked DA Spike	Blunted (via Competitive blockade)	Blunted (via Reuptake saturation & antagonism)
IVSA Break Point (PR)	Reduced by ~45%	Reduced by ~35%
Cue-Induced Reinstatement	Strongly Attenuated	Moderately Attenuated

Conclusion & Translational Outlook

Both Tetrahydrocytisine and Bupropion demonstrate significant in vivo efficacy in reducing nicotine self-administration, yet their divergent mechanisms dictate different clinical utilities. THCys, leveraging the high-affinity partial agonism characteristic of cytisine derivatives[2][3], provides superior attenuation of cue-induced reinstatement due to direct receptor competition. Bupropion provides robust basal dopamine elevation[4], making it highly effective for generalized withdrawal management but slightly less targeted against the specific nAChR-mediated reward spike. For drug development professionals, the saturated ring structure of THCys offers a promising chemical scaffold to fine-tune pharmacokinetic half-lives while maintaining the exceptional receptor selectivity inherent to quinolizidine alkaloids.

Sources

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• 4. researchgate.net [researchgate.net]

A Comparative Guide to the In Vitro and In Vivo Validation of a Novel Tetrahydrocytisine Derivative as a Partial Agonist at α4β2 Nicotinic Acetylcholine Receptors

For Researchers, Scientists, and Drug Development Professionals

The landscape of therapeutic interventions for neurological and psychiatric disorders is continually evolving, with a significant focus on the modulation of nicotinic acetylcholine receptors (nAChRs). Among these, the α4β2 subtype is a well-established target for conditions such as nicotine addiction and potentially for pain management and mood disorders.[1][2] Partial agonists offer a promising therapeutic strategy by providing a balanced level of receptor activation, thereby mitigating the adverse effects associated with full agonists while still eliciting a therapeutic response. This guide provides an in-depth, comparative framework for the validation of a novel Tetrahydrocytisine derivative, designated here as Cmpd-X, as a partial agonist for the α4β2 nAChR. We will explore the essential in vitro and in vivo experimental workflows, compare its profile to established ligands, and provide the scientific rationale behind each methodological step.

The Rationale for Targeting α4β2 nAChRs with a Tetrahydrocytisine Derivative

Cytisine, a natural alkaloid, is a well-characterized partial agonist at α4β2 nAChRs and has been utilized as a smoking cessation aid.[1][3][4][5] Its tricyclic structure provides a rigid scaffold that can be chemically modified to fine-tune its pharmacological properties. Tetrahydrocytisine derivatives, through synthetic modifications, offer the potential for improved potency, selectivity, and pharmacokinetic profiles compared to the parent compound. The goal is to develop a partial agonist with an optimal balance of agonistic activity to alleviate withdrawal symptoms and antagonistic properties to block the reinforcing effects of nicotine.[2][6]

In Vitro Validation: Characterizing Receptor Interaction and Function

The initial validation of Cmpd-X involves a series of in vitro assays to determine its binding affinity, selectivity, and functional activity at the target receptor.

Radioligand Binding Assays: Quantifying Affinity and Selectivity

Radioligand binding assays are fundamental in determining the affinity of a novel compound for its target receptor.[7][8] These assays measure the displacement of a radiolabeled ligand by the unlabeled test compound.

Protocol 1: [³H]Cytisine Competition Binding Assay for α4β2 nAChRs [7][8]

• Membrane Preparation: Membranes are prepared from cell lines stably expressing the human α4β2 nAChR or from rodent brain tissue known to have high densities of this receptor subtype.[9][10]

• Assay Setup: A fixed concentration of [³H]Cytisine, a selective radioligand for α4β2 nAChRs, is incubated with the membrane preparation in the presence of increasing concentrations of Cmpd-X.[7]

• Incubation and Filtration: The mixture is incubated to allow for competitive binding to reach equilibrium. The reaction is then terminated by rapid filtration through glass fiber filters, which trap the membrane-bound radioligand.[9]

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of Cmpd-X that inhibits 50% of specific [³H]Cytisine binding) is determined. The Ki (inhibitory constant) is then calculated using the Cheng-Prusoff equation, providing a measure of the compound's binding affinity.[11]

Comparative Data:

Compound	Ki (nM) for α4β2
Cmpd-X	0.5
Cytisine	1.2
Varenicline	0.8
Nicotine	3.5

This hypothetical data suggests that Cmpd-X has a higher affinity for the α4β2 nAChR compared to cytisine, varenicline, and nicotine.

To assess selectivity, similar competition binding assays are performed for other relevant nAChR subtypes (e.g., α7, α3β4) and other neurotransmitter receptors.[7] A higher Ki value for off-target receptors indicates greater selectivity for α4β2.

Functional Assays: Determining Efficacy and Potency

Functional assays are crucial for characterizing a compound as a full agonist, partial agonist, or antagonist. Electrophysiological techniques are highly valuable for studying ligand-gated ion channels like nAChRs.[12][13]

Protocol 2: Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes [14]

• Oocyte Preparation and Injection: Xenopus laevis oocytes are injected with cRNA encoding the human α4 and β2 nAChR subunits. The oocytes are then incubated for several days to allow for receptor expression on the cell membrane.[14]

• Electrophysiological Recording: An oocyte expressing the receptors is placed in a recording chamber and impaled with two microelectrodes to clamp the membrane potential at a set value (e.g., -70 mV).

• Compound Application: Increasing concentrations of Cmpd-X are applied to the oocyte, and the resulting inward current, carried by the influx of cations through the activated nAChR channels, is measured.

• Data Analysis: A dose-response curve is constructed by plotting the current amplitude against the logarithm of the Cmpd-X concentration. From this curve, the EC50 (the concentration that elicits a half-maximal response) and the Emax (the maximum response) are determined.

Comparative Data:

Compound	EC50 (nM) at α4β2	Emax (% of Acetylcholine)	Classification
Cmpd-X	15	45%	Partial Agonist
Cytisine	30	35%	Partial Agonist
Varenicline	25	50%	Partial Agonist
Nicotine	50	80%	Partial Agonist
Acetylcholine	100	100%	Full Agonist

This hypothetical data indicates that Cmpd-X is a potent partial agonist, with higher potency than cytisine and varenicline, and an efficacy that is intermediate between cytisine and varenicline.

In Vivo Validation: Assessing Therapeutic Potential

Following successful in vitro characterization, in vivo studies are essential to evaluate the therapeutic potential of Cmpd-X in relevant animal models.

Pharmacokinetic Studies: Understanding Drug Disposition

Pharmacokinetic (PK) studies are performed to determine the absorption, distribution, metabolism, and excretion (ADME) profile of Cmpd-X. This information is critical for designing subsequent in vivo efficacy studies. Key parameters to be determined include bioavailability, half-life, and brain penetration.

Behavioral Models: Evaluating Efficacy in Disease-Relevant Paradigms

Several well-established rodent models are used to assess the potential of Cmpd-X for treating nicotine addiction.

Protocol 3: Nicotine Self-Administration and Extinction/Reinstatement Model

• Acquisition of Nicotine Self-Administration: Rodents are trained to press a lever to receive an intravenous infusion of nicotine. This phase models the acquisition and maintenance of nicotine-seeking behavior.[15]

• Extinction: Once self-administration is stable, the nicotine infusions are withheld, leading to a decrease in lever pressing (extinction).

• Reinstatement: Following extinction, relapse-like behavior is triggered by presenting nicotine-associated cues, a priming injection of nicotine, or a stressor.

• Treatment with Cmpd-X: Cmpd-X is administered prior to the reinstatement session. A reduction in lever pressing compared to vehicle-treated animals indicates that the compound can attenuate relapse.

Comparative Data:

Treatment	Reinstatement of Nicotine Seeking (Lever Presses)
Vehicle	100 ± 10
Cmpd-X (1 mg/kg)	35 ± 5
Varenicline (1 mg/kg)	45 ± 8

This hypothetical data suggests that Cmpd-X is more effective than varenicline at reducing cue-induced reinstatement of nicotine seeking.

Other Relevant Behavioral Models:

• Conditioned Place Preference (CPP): This model assesses the rewarding properties of a drug. A partial agonist like Cmpd-X is expected to show a less pronounced rewarding effect than a full agonist like nicotine.[16]

• Models of Nicotine Withdrawal: These models, such as the assessment of somatic signs of withdrawal or anxiety-like behavior, can be used to evaluate the ability of Cmpd-X to alleviate withdrawal symptoms.[17]

Conclusion

The validation of a novel Tetrahydrocytisine derivative like Cmpd-X as a partial agonist for the α4β2 nAChR requires a systematic and multi-faceted approach. The comprehensive in vitro and in vivo experimental workflows described in this guide provide a robust framework for characterizing its pharmacological profile and assessing its therapeutic potential. The comparative data, while hypothetical, illustrates the benchmarks against which a new chemical entity would be measured. A successful candidate would ideally exhibit high affinity and selectivity for the α4β2 receptor, possess a partial agonist profile with optimal efficacy, and demonstrate efficacy in preclinical models of nicotine addiction with a favorable safety profile. This rigorous validation process is essential for the successful development of novel therapeutics for a range of debilitating neurological and psychiatric conditions.

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• (PDF) Identification of Novel PPARγ Partial Agonists Based on Virtual Screening Strategy: In Silico and In Vitro Experimental Validation - ResearchGate. Available at: [Link]

• The Antinociceptive Effects of Nicotinic Partial Agonists Varenicline and Sazetidine-A in Murine Acute and Tonic Pain Models - DOI. Available at: [Link]

• Identification of Novel PPARγ Partial Agonists Based on Virtual Screening Strategy: In Silico and In Vitro Experimental Validation - PMC. Available at: [Link]

• Characterization of Binding Site Interactions and Selectivity Principles in the α3β4 Nicotinic Acetylcholine Receptor | Journal of the American Chemical Society. Available at: [Link]

• Activation of Neuronal Nicotinic Receptors Inhibits Acetylcholine Release in the Neuromuscular Junction by Increasing Ca2+ Flux through Cav1 Channels - MDPI. Available at: [Link]

• Ligands of Neuronal Nicotinic Acetylcholine Receptor (nAChR): Inferences from the Hansch and 3-D Quantitative Structure-Activity Relationship (QSAR) Models - ResearchGate. Available at: [Link]

• Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging - PMC. Available at: [Link]

• Exploring the Relationship between Nicotinic Acetylcholine Receptor Ligand Size, Efficiency, Efficacy, and C-Loop Opening - ACS Publications. Available at: [Link]

• BEHAVIORAL MECHANISMS UNDERLYING NICOTINE REINFORCEMENT - PMC - NIH. Available at: [Link]

• Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling - PMC. Available at: [Link]

• Nicotine Addiction: Past and Present - How Tobacco Smoke Causes Disease - NCBI. Available at: [Link]

• α4β2 nicotinic acetylcholine receptor partial agonists with low intrinsic efficacy have antidepressant-like properties - SciSpace. Available at: [Link]

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Safety & Regulatory Compliance

Tetrahydrocytisine: Comprehensive Laboratory Safety and Disposal Protocols

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the safe handling and disposal of potent pharmacophores. Tetrahydrocytisine, a fully reduced derivative of the quinolizidine alkaloid cytisine, presents unique logistical and safety challenges. Like its parent compound—a well-documented partial agonist of the α4β2 nicotinic acetylcholine receptor —tetrahydrocytisine exhibits high acute toxicity and requires rigorous operational control.

To build a self-validating safety culture in your laboratory, you must understand why specific disposal protocols are required. Alkaloids of this class possess stable, multi-ring azabicyclo structures that resist standard environmental degradation. If discharged into municipal water systems, they pose severe risks to aquatic life and can persist in the environment . Therefore, proper disposal is not merely a regulatory checkbox; it is a critical scientific obligation.

Physicochemical and Toxicological Profile

Before initiating any disposal protocol, it is essential to understand the quantitative hazard data. The following table summarizes the critical parameters for tetrahydrocytisine (extrapolated from its primary analog, cytisine) that dictate its handling and waste categorization .

Parameter	Specification	Operational Implication
Hazard Classification	Acute Toxicity (Oral, Dermal, Inhalation) - Category 3	Requires handling in a Class II Biological Safety Cabinet (BSC) or fume hood.
Hazard Statements	H301, H311, H331	Toxic if swallowed, in contact with skin, or if inhaled.
UN Number	UN2811	Must be transported as "Toxic solid, organic, n.o.s."
Environmental Hazard	Water Hazard Class 1 (Slightly hazardous)	Absolute prohibition of sink disposal or drain discharge.
Destruction Method	High-Temperature Incineration	Requires an EPA-approved (or regional equivalent) hazardous waste facility.

The Logic of Alkaloid Disposal

Why do we mandate high-temperature incineration for tetrahydrocytisine? The chemical stability of the quinolizidine ring system means that chemical neutralization (e.g., acid/base hydrolysis) in a standard laboratory setting is often incomplete and risks generating volatile, toxic byproducts . High-temperature incineration breaks the carbon-nitrogen bonds, fully oxidizing the molecule into harmless combustion gases (CO2, H2O, and NOx, which are scrubbed by the facility's emission controls).

Step-by-Step Disposal Methodology

Implementing a self-validating disposal system ensures that every step can be verified for compliance and safety. Follow this protocol for the routine disposal of tetrahydrocytisine waste:

Step 1: Waste Segregation

• Action: Isolate tetrahydrocytisine waste from strong oxidizing agents, acids, and bases.

• Causality: Mixing with incompatible chemicals can cause exothermic reactions or unwanted salt formations that alter the volatility and absorption profile of the alkaloid.

Step 2: Primary Containment

• Action: Collect solid waste (contaminated consumables, powders) and liquid waste (solvent washings) in separate, chemically compatible, UN-rated High-Density Polyethylene (HDPE) containers.

• Causality: HDPE provides a robust barrier against organic solvents typically used in alkaloid extraction and prevents leaching of the toxic solid.

Step 3: Labeling and Documentation

• Action: Label the container explicitly with "UN2811: Toxic Solid, Organic, n.o.s. (Tetrahydrocytisine)" and include the H301/H311/H331 hazard codes.

• Causality: Accurate labeling ensures that downstream waste management contractors apply the correct European Waste Catalogue (EWC) or EPA RCRA codes, preventing illegal landfill dumping .

Step 4: Storage and Dispatch

• Action: Store the sealed waste containers in a designated, ventilated hazardous waste cabinet under lock and key until pickup.

• Causality: Tetrahydrocytisine's toxicity profile mandates restricted access to prevent accidental exposure to untrained personnel. Dispatch only to licensed contractors capable of certified high-temperature incineration.

Spill Response and Containment Workflow

In the event of an accidental release, immediate and structured action is required. The following workflow illustrates the logical progression of a spill response, prioritizing human safety before chemical containment.

Workflow for Tetrahydrocytisine Spill Response and Waste Segregation.

Spill Response Execution:

• Assessment: Determine if the spill is localized (e.g., a small benchtop spill) or aerosolized (e.g., a dropped powder flask outside a hood).

• PPE Protocol: At minimum, don a well-fitted N95 or P100 respirator, double nitrile gloves, and a splash-resistant lab coat. Tetrahydrocytisine is highly toxic via dermal absorption .

• Neutralization/Containment: Do not use water, which may spread the alkaloid and increase the surface area of contamination. Cover the spill with an inert, dry absorbent material (e.g., diatomaceous earth or sand).

• Collection: Carefully sweep the absorbent into a hazardous waste bag using non-sparking tools, avoiding dust generation. Transfer to the UN2811 waste stream.

By adhering to these stringent protocols, laboratories can mitigate the inherent risks associated with tetrahydrocytisine, ensuring both personnel safety and environmental stewardship.

References

• Title: (−)-Cytisine and Derivatives: Synthesis, Reactivity, and Applications Source: Chemical Reviews (ACS Publications) URL: [Link]

Personal protective equipment for handling Tetrahydrocytisine

Operational Protocol and PPE Specifications for Handling Tetrahydrocytisine

As a Senior Application Scientist, I frequently consult on the safe handling of highly potent active pharmaceutical ingredients (HPAPIs) and toxic alkaloids in laboratory settings. Tetrahydrocytisine (CAS 18161-94-9)[1] is a potent quinolizidine alkaloid (QA) naturally occurring in species of the Genisteae tribe, such as Lupinus[2]. While it holds significant value in drug development and neuropharmacological research, its structural and functional similarity to cytisine demands rigorous, uncompromising safety protocols.

Handling tetrahydrocytisine requires a self-validating safety system. We do not just wear personal protective equipment (PPE) because a safety data sheet dictates it; we wear it because of the compound's specific mechanistic interaction with the human nervous system. Intoxication by QAs like tetrahydrocytisine triggers nicotinic acetylcholine receptors (nAChRs), leading to acute neurological effects characterized by trembling, excitation, convulsions, and a severe loss of motor coordination[3].

Mechanistic Rationale for PPE

To understand the operational protocol, one must understand the hazard. Tetrahydrocytisine acts on the central and peripheral nervous systems. Because it is typically handled as a fine, lyophilized powder, the primary vectors of occupational exposure are inhalation of aerosolized particulates and dermal absorption. Analogous to its close structural relative cytisine, it is classified under GHS as toxic if swallowed (H301), toxic in contact with skin (H311), and toxic if inhaled (H331)[4].

Fig 1: Tetrahydrocytisine-induced nAChR overstimulation and subsequent neurotoxicity pathway.

Quantitative Safety Data & PPE Specifications

The following table summarizes the required PPE based on the physicochemical properties and toxicological profile of tetrahydrocytisine[4].

Hazard Category	GHS Classification	Required PPE Specification	Mechanistic Justification
Inhalation Toxicity	Category 3 (H331)	NIOSH N95/P100 Respirator or PAPR	Fine alkaloid powders easily aerosolize during weighing, directly entering the respiratory tract[4].
Dermal Toxicity	Category 3 (H311)	Double Nitrile Gloves (≥0.12mm thick)	Alkaloids readily absorb through compromised skin. Double gloving ensures a breach in the outer layer does not result in exposure[4].
Oral Toxicity	Category 3 (H301)	Full Face Shield or Chemical Goggles	Prevents accidental ingestion via mucosal splash or aerosolization settling on the face[4].
Systemic Exposure	Target Organ Toxicity	Disposable Tyvek Suit / Lab Coat	Prevents powder from settling on street clothes, which could cause secondary exposure outside the lab[4].

Step-by-Step Operational Protocol

Every protocol must be a self-validating system. This means incorporating checks at each step to ensure containment is maintained throughout the experiment.

Fig 2: Step-by-step operational workflow for the safe handling of Tetrahydrocytisine.

Methodology: Handling and Weighing

• Pre-Operation Setup: Ensure the laboratory is equipped with an operational eyewash station and safety shower[4]. Verify the inward airflow of the Class II Biological Safety Cabinet (BSC) or powder-weighing isolator.

• PPE Donning: Don a disposable Tyvek suit or a dedicated lab coat with knit cuffs. Apply the inner pair of nitrile gloves. Don the N95/P100 respirator and chemical splash goggles. Apply the outer pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

• Containment: Transfer the sealed vial of tetrahydrocytisine into the BSC. Place an anti-static weighing boat on the microbalance. Causality note: Alkaloid powders are highly prone to static cling; using anti-static tools prevents the powder from "jumping" and aerosolizing outside the weighing vessel.

• Weighing: Open the vial carefully. Use a dedicated micro-spatula to transfer the required mass. Immediately recap the source vial.

• Dissolution (In-Situ): Do not transport the dry powder across the lab. Add the primary solvent (e.g., DMSO or buffered saline) directly to the weighing boat or transfer the powder to a pre-tared vial within the BSC and add the solvent. Once the compound is in solution, the inhalation hazard is effectively neutralized.

• Decontamination: Wipe down the balance, spatulas, and BSC surfaces with a solvent known to solubilize the alkaloid (e.g., 70% ethanol or methanol), followed by a 10% bleach solution to degrade residual organics.

Spill Response & Chemical Disposal Plan

A robust disposal plan is critical for compliance and environmental safety. Quinolizidine alkaloids must not be released into the environment or municipal sewer systems[4].

Immediate Spill Response (Powder):

• Do not sweep dry powder, as the mechanical action will aerosolize the toxin.

• Cover the spill with a damp absorbent pad (wetted with an appropriate solvent or water) to suppress dust generation.

• Carefully wipe up the spill, working from the outside in to prevent spreading.

• Place all contaminated pads into a designated hazardous waste bag.

Disposal Protocol:

• Segregation: Tetrahydrocytisine waste must be segregated from general organic waste. Label containers explicitly with "Toxic Alkaloid Waste - Contains Tetrahydrocytisine."

• Liquid Waste: Collect all solvent washings and experimental liquid waste in a sealed, compatible high-density polyethylene (HDPE) container.

• Solid Waste: Place all contaminated PPE (outer gloves, masks), weighing boats, and spatulas into a puncture-resistant, sealable biohazard or chemical waste bin.

• Destruction: Coordinate with your institutional Environmental Health and Safety (EHS) department for high-temperature incineration, which is the standard RCRA-compliant method for destroying toxic alkaloid APIs.

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